3-[(4-Aminophenoxy)methyl]benzonitrile

Core Science & Biosynthesis

A Technical Guide to 3-[(4-Aminophenoxy)methyl]benzonitrile for Medicinal Chemistry and Drug Discovery

Abstract: This document provides a comprehensive technical overview of 3-[(4-Aminophenoxy)methyl]benzonitrile, a key bifunctional molecule of interest in contemporary drug discovery and materials science. This guide delineates its chemical structure, physicochemical properties, and a representative synthetic pathway. Furthermore, it explores the compound's potential applications, particularly as a versatile building block in the synthesis of targeted therapeutic agents. The information is curated for researchers, medicinal chemists, and professionals in pharmaceutical development, offering foundational data to support its application in novel research endeavors.

Chemical Identity and Structural Elucidation

3-[(4-Aminophenoxy)methyl]benzonitrile is a substituted aromatic compound characterized by three key functional groups: a meta-substituted benzonitrile, a primary aromatic amine, and an ether linkage. This unique arrangement of electron-withdrawing (nitrile) and electron-donating (amino) groups, separated by a flexible ether bridge, makes it a valuable scaffold in medicinal chemistry.

The IUPAC name for this compound is 3-[(4-aminophenoxy)methyl]benzonitrile.[1] Its structure combines a benzyl cyanide moiety with a p-aminophenol through an ether linkage, providing distinct reactive sites for further chemical modification.

Caption: Chemical structure of 3-[(4-Aminophenoxy)methyl]benzonitrile.

Physicochemical and Spectroscopic Profile

Understanding the physicochemical properties of a compound is fundamental to its application in drug development, influencing factors such as solubility, permeability, and metabolic stability.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C14H12N2O	[1]
Molecular Weight	224.26 g/mol	[1]
Monoisotopic Mass	224.09496 Da	[1]
Predicted XlogP	2.4	[1]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	3	[2]

The XlogP value of 2.4 suggests a moderate lipophilicity, which is often a desirable trait for oral drug candidates, balancing aqueous solubility with membrane permeability.

• ¹H NMR: Protons on the aminophenoxy ring would appear as distinct doublets in the aromatic region. The benzylic protons (-CH2-) would present as a singlet. The protons on the benzonitrile ring would show a more complex splitting pattern due to their meta-substitution.

• ¹³C NMR: The spectrum would be characterized by the nitrile carbon signal (~118-120 ppm), aromatic carbons, and the benzylic carbon.

• IR Spectroscopy: Key vibrational bands would include N-H stretching from the primary amine (~3300-3500 cm⁻¹), the C≡N stretch of the nitrile (~2220-2260 cm⁻¹), and C-O-C stretching of the ether linkage (~1230-1270 cm⁻¹ and ~1020-1075 cm⁻¹).

• Mass Spectrometry: The molecular ion peak [M]+ would be observed at m/z 224.09496.[1]

Synthesis and Purification Workflow

The synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile typically involves a nucleophilic substitution reaction, a cornerstone of organic synthesis. A common and efficient method is the Williamson ether synthesis.

Principle: This pathway relies on the reaction between an alkoxide and a primary alkyl halide. In this context, the phenoxide is generated from 4-aminophenol by deprotonation with a suitable base, which then acts as a nucleophile, attacking the electrophilic carbon of 3-(bromomethyl)benzonitrile.

Protocol: Williamson Ether Synthesis

• Deprotonation: Dissolve 4-aminophenol (1.0 eq) in a polar aprotic solvent such as Dimethylformamide (DMF) or Acetonitrile. Add a strong base, for instance, sodium hydride (NaH, 1.1 eq) or potassium carbonate (K₂CO₃, 1.5 eq), and stir at room temperature until the evolution of hydrogen gas ceases (if using NaH) or for 30-60 minutes to ensure complete formation of the sodium or potassium phenoxide.

• Nucleophilic Substitution: To the resulting solution, add 3-(bromomethyl)benzonitrile (1.0 eq) dropwise. The rationale for dropwise addition is to control the reaction temperature, as the substitution can be exothermic.

• Reaction Monitoring: Heat the reaction mixture to 60-80°C and monitor its progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Workup: Cool the reaction to room temperature and quench by slowly adding water. This step neutralizes any remaining base and precipitates the crude product.

• Extraction: Extract the aqueous mixture with an organic solvent like ethyl acetate. The organic layer will contain the desired product.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.[3]

Caption: Workflow for the synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile.

Potential Applications in Drug Discovery

The trifunctional nature of 3-[(4-Aminophenoxy)methyl]benzonitrile makes it a highly versatile building block for creating libraries of complex molecules for high-throughput screening.

• Primary Amine Handle: The aniline moiety can be readily acylated, sulfonated, or used in reductive amination to introduce a wide variety of side chains. It is also a key component for forming amides, ureas, and sulfonamides, which are prevalent in many drug classes.

• Nitrile Group: The benzonitrile group is a common pharmacophore in many enzyme inhibitors, including those targeting kinases and proteases. It can act as a hydrogen bond acceptor or be hydrolyzed to a carboxylic acid or an amide.

• Structural Scaffold: The central ether linkage provides both stability and conformational flexibility, allowing the two aromatic rings to adopt various spatial orientations to optimize binding to a biological target. This is particularly relevant in the design of inhibitors that span multiple binding pockets.

Caption: Functional roles in medicinal chemistry.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be followed. While a specific Safety Data Sheet (SDS) for this compound is not widely available, general precautions for related aromatic amines and nitriles should be observed.

• Handling: Use in a well-ventilated area or a fume hood.[4] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[4]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[4][5]

• Toxicity: Benzonitrile-containing compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[6] The primary amine group also suggests potential for skin sensitization.

Conclusion

3-[(4-Aminophenoxy)methyl]benzonitrile is a valuable and versatile chemical intermediate with significant potential in the field of drug discovery and development. Its distinct functional handles allow for diverse chemical modifications, making it an ideal scaffold for building libraries of compounds for biological screening. The synthetic route is straightforward, relying on well-established chemical principles. A thorough understanding of its properties and adherence to safety protocols will enable researchers to effectively leverage this compound in their pursuit of novel therapeutics.

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Physical characteristics and melting point of 3-[(4-Aminophenoxy)methyl]benzonitrile

An In-depth Technical Guide to the Physical Characteristics and Melting Point of 3-[(4-Aminophenoxy)methyl]benzonitrile

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, a thorough understanding of the physicochemical properties of a new chemical entity (NCE) is not merely a preliminary step but a foundational pillar for successful preclinical and clinical progression.[1][2] The physical characteristics of a compound, such as its appearance, solubility, and melting point, are critical determinants of its processability, stability, formulation, and ultimately, its bioavailability and therapeutic efficacy.[3][4] This guide provides a detailed examination of the physical properties of 3-[(4-Aminophenoxy)methyl]benzonitrile, a molecule of interest within contemporary research spheres.

While specific experimental data for 3-[(4-Aminophenoxy)methyl]benzonitrile is not widely available in public-domain literature, this guide will establish a framework for its characterization. This will be achieved by presenting predicted data, comparing it with structurally analogous compounds, and detailing the rigorous experimental protocols necessary for empirical determination. The core of this document is to equip the research and drug development professional with the scientific rationale and practical methodology for the physical characterization of this and similar molecules.

Physicochemical Profile of 3-[(4-Aminophenoxy)methyl]benzonitrile

The initial assessment of an NCE involves the compilation of its fundamental physicochemical properties. While an experimental melting point for 3-[(4-Aminophenoxy)methyl]benzonitrile is not readily found in the cited literature, we can collate predicted values and data from analogous structures to form a preliminary profile.

Property	Value/Observation	Source/Method
Molecular Formula	C₁₄H₁₂N₂O	PubChemLite[3]
Molecular Weight	224.26 g/mol	PubChemLite[3]
Appearance	To be determined experimentally (likely a crystalline solid)	N/A
Melting Point (°C)	Not experimentally determined. See Section 2.1 for an analysis of related compounds.	N/A
Solubility	To be determined experimentally	N/A
Predicted XlogP	2.4	PubChemLite (for the hydrochloride salt)[3]

Comparative Melting Point Analysis

In the absence of a definitive experimental melting point for 3-[(4-Aminophenoxy)methyl]benzonitrile, an analysis of structurally related compounds can provide a reasonable estimation. The melting point is highly influenced by the molecule's structure, including its polarity, ability to form hydrogen bonds, and molecular weight.

Compound	Structure	Melting Point (°C)
3-(4-Aminophenyl)benzonitrile	A biphenyl system lacking the ether linkage.	128-132
3-Amino-4-methylbenzonitrile	A smaller molecule with a similar aminobenzonitrile core.	75-77[4]
3-Nitrobenzonitrile	Contains a nitro group instead of an amino group, which impacts intermolecular forces.	114-117[5]

Based on these comparisons, it is reasonable to hypothesize that the melting point of 3-[(4-Aminophenoxy)methyl]benzonitrile will be that of a solid crystalline material, likely in the range of 100-150 °C. However, empirical determination is essential for confirmation.

The Critical Role of Physical Characterization in Drug Development

The solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance throughout the drug development lifecycle.[1][3] These characteristics influence everything from the ease of handling in the laboratory to the performance of the final dosage form.

Key considerations include:

• Purity Assessment: A sharp and well-defined melting point range is a primary indicator of a pure crystalline substance.[1] Impurities will typically cause a depression and broadening of the melting point range.

• Polymorphism: The ability of a compound to exist in multiple crystalline forms (polymorphs) can have profound implications for its solubility, stability, and bioavailability. Each polymorph will have a unique melting point.

• Formulation Development: The solubility and dissolution rate of an API are directly influenced by its physical form. These parameters are critical for designing a formulation that delivers the drug effectively to its target.[2]

• Stability: The physical form of a compound can affect its chemical and physical stability. Understanding these properties is crucial for determining appropriate storage conditions and predicting shelf-life.

Experimental Protocol: Melting Point Determination by the Capillary Method

The capillary method is a widely accepted and pharmacopeia-recognized technique for the accurate determination of a substance's melting point. The principle involves heating a small, powdered sample in a capillary tube at a controlled rate and observing the temperature at which the solid-to-liquid phase transition occurs.[6]

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the sample of 3-[(4-Aminophenoxy)methyl]benzonitrile is completely dry and in a fine, powdered form. If necessary, gently grind the crystals using a mortar and pestle. This ensures efficient and uniform heat transfer.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Instrument Setup:

  • Insert the capillary tube into the heating block of a calibrated melting point apparatus.

  • Set the starting temperature to approximately 10-15 °C below the expected melting point. If the approximate melting point is unknown, a rapid preliminary run can be performed to establish a rough estimate.[1]

• Measurement:

  • Begin heating at a ramp rate of 1-2 °C per minute. A slow heating rate is crucial for accurate determination.

  • Observe the sample through the magnifying eyepiece.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Continue heating and record the temperature at which the last solid particle melts (the end of the melting range).

• Data Recording and Interpretation:

  • The melting point is reported as a range from the temperature of initial melting to the temperature of complete liquefaction.

  • A narrow melting range (typically 1-2 °C) is indicative of a pure substance. A broad range suggests the presence of impurities.

Diagram of the Melting Point Determination Workflow

Caption: Workflow for Melting Point Determination

A Senior Application Scientist's Perspective: The "Why" Behind the "How"

In a drug development setting, the meticulous characterization of a compound like 3-[(4-Aminophenoxy)methyl]benzonitrile is non-negotiable. The protocols described are not merely procedural; they are integral to a risk-based approach to pharmaceutical development.

The choice of the capillary method for melting point determination, for instance, is rooted in its reliability and the wealth of historical data that validates its utility. While more advanced techniques like Differential Scanning Calorimetry (DSC) can provide more detailed thermodynamic information, the visual observation afforded by the capillary method offers a direct and unambiguous confirmation of the phase transition.

Furthermore, the emphasis on sample preparation is born from experience. An improperly packed or non-homogenous sample can lead to erroneous results, potentially masking an impurity or a polymorphic transition. This could have significant downstream consequences, leading to the selection of an unstable form of the API or complicating formulation efforts.

The trustworthiness of these characterization data is paramount. A self-validating system, as described in the protocol, involves not just the execution of the experiment but also the calibration of the instrumentation and the use of reference standards. This ensures that the data generated is accurate, reproducible, and can be confidently used to make critical decisions in the drug development process.

Conclusion

The physical characterization of 3-[(4-Aminophenoxy)methyl]benzonitrile, with a particular focus on its melting point, is a critical endeavor for any research or development program involving this molecule. While a definitive experimental melting point is yet to be widely reported, this guide has provided a framework for its determination and interpretation. By adhering to rigorous experimental protocols and understanding the profound implications of these physical properties, scientists can ensure the quality and robustness of their data, thereby facilitating the successful advancement of new therapeutic agents.

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A Comprehensive Technical Guide to the Safety and Toxicological Profile of 3-[(4-Aminophenoxy)methyl]benzonitrile

Introduction: Navigating the Preclinical Landscape for a Novel Benzonitrile Derivative

In the realm of drug discovery and development, the journey of a novel chemical entity from synthesis to potential therapeutic application is both exciting and fraught with rigorous scientific scrutiny. 3-[(4-Aminophenoxy)methyl]benzonitrile, a compound of interest, stands at a critical juncture where a thorough understanding of its safety and toxicological profile is paramount before it can advance. This guide is designed for researchers, scientists, and drug development professionals, offering an in-depth exploration of the available safety data and a proposed toxicological framework for this compound.

Due to the novelty of 3-[(4-Aminophenoxy)methyl]benzonitrile, direct and comprehensive toxicological studies are not yet publicly available. Therefore, this document adopts a scientifically grounded approach by leveraging data from structurally similar compounds to infer a preliminary safety profile. This "read-across" methodology, combined with proposed experimental workflows and in silico modeling, provides a robust starting point for a comprehensive risk assessment. The insights presented herein are curated to explain the causality behind experimental choices, ensuring a self-validating system of protocols that uphold the highest standards of scientific integrity.

Physicochemical Properties and Structural Analogs

To initiate our toxicological assessment, we first consider the physicochemical properties of 3-[(4-Aminophenoxy)methyl]benzonitrile and its relationship to better-studied analogs. The molecule's structure, featuring a benzonitrile group, an aminophenoxy moiety, and a methylene bridge, suggests a multi-faceted interaction with biological systems.

Property	Value/Information	Source
Molecular Formula	C₁₄H₁₂N₂O	PubChem
Molecular Weight	224.26 g/mol	PubChem
CAS Number	89342-99-4	Not Widely Indexed
Predicted XlogP	2.4	PubChemLite[1]

The predicted octanol-water partition coefficient (XlogP) of 2.4 suggests moderate lipophilicity, indicating potential for membrane permeability and systemic distribution.

For our toxicological inference, we will draw upon data from the following structural analogs:

• Benzonitrile: The parent aromatic nitrile.

• 4-Aminobenzonitrile: An analog with the amino and nitrile groups on the same ring.

• Substituted Benzonitriles (e.g., 4-Amino-3-methylbenzonitrile, 3-(4-Amino-2-chlorophenoxymethyl)benzonitrile): These provide insight into the effects of various substitutions on the benzonitrile core.

Inferred Toxicological Profile from Structural Analogs

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, a consistent pattern of hazards is observed across various aminobenzonitrile derivatives. This allows us to construct a probable, yet unconfirmed, hazard profile for 3-[(4-Aminophenoxy)methyl]benzonitrile.

Table 1: Summary of GHS Hazard Classifications for Structural Analogs

Hazard Class	GHS Category (Typical)	Key Findings from Analogs
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	Several analogs, including 4-Amino-3-methylbenzonitrile and 3-(4-Amino-2-chlorophenoxymethyl)benzonitrile, are classified as harmful if ingested.[2][3]
Acute Dermal Toxicity	Category 4 (Harmful in contact with skin)	Similar to oral toxicity, dermal exposure to related compounds is considered harmful.[2][3]
Acute Inhalation Toxicity	Category 4 (Harmful if inhaled)	Inhalation of dusts or mists of analogous compounds may be harmful.[2][3]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Skin irritation is a common finding for aminobenzonitrile derivatives.[2]
Serious Eye Damage/Irritation	Category 2A (Causes serious eye irritation)	Direct contact with the eyes is likely to cause significant irritation.[2][3]
Germ Cell Mutagenicity	Data Lacking / Suspected (Category 2)	For some related compounds like 4-aminobenzonitrile, there is suspicion of causing genetic defects, warranting further investigation.[4]
Carcinogenicity	Data Lacking	No definitive data on carcinogenicity is available for close analogs.
Reproductive Toxicity	Data Lacking	Information on reproductive toxicity is not available for the selected analogs.
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	Some analogs are reported to cause respiratory tract irritation.[2]

Mechanistic Insights from the Benzonitrile Moiety:

The nitrile (-CN) group is a key structural feature. While benzonitrile itself is less acutely toxic than aliphatic nitriles, the potential for in vivo metabolism to release cyanide, which inhibits cellular respiration, must be considered.[5] Aromatic nitriles can also be metabolized via hydrolysis to the corresponding carboxylic acid, a generally less toxic pathway.[6] The primary concern for many benzonitrile derivatives is their cytotoxic effects. Studies on benzonitrile herbicides have demonstrated high toxicity in human cell lines, suggesting that the benzonitrile scaffold can interfere with fundamental cellular processes.[7]

Proposed Experimental Workflow for Toxicological Evaluation

A phased and systematic approach is essential to definitively characterize the toxicological profile of 3-[(4-Aminophenoxy)methyl]benzonitrile. The following workflow represents a standard, yet thorough, preclinical safety evaluation.

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An In-depth Technical Guide to the Thermodynamic Properties of 3-[(4-Aminophenoxy)methyl]benzonitrile

Introduction

3-[(4-Aminophenoxy)methyl]benzonitrile is a molecule of interest in medicinal chemistry and materials science, featuring a flexible ether linkage connecting a benzonitrile and an aniline moiety. The thermodynamic properties of this compound are critical for its development, influencing its solid-state behavior, solubility, and stability—all of which are pivotal for applications in drug delivery and material formulation. This guide provides a comprehensive overview of the essential thermodynamic properties of 3-[(4-Aminophenoxy)methyl]benzonitrile and details the experimental methodologies for their determination. While specific experimental data for this compound is not yet publicly available, this document serves as a detailed roadmap for researchers to obtain and interpret this crucial information.

Molecular Structure and Physicochemical Properties

The structural features of 3-[(4-Aminophenoxy)methyl]benzonitrile, including its polarity, hydrogen bonding capabilities, and molecular weight, are expected to significantly influence its thermodynamic behavior.

Property	Value	Source
Molecular Formula	C14H12N2O	[1]
Molecular Weight	224.26 g/mol	[1]
Predicted XlogP	2.4	[1]
Predicted Hydrogen Bond Donors	1 (from the amine group)	[1]
Predicted Hydrogen Bond Acceptors	3 (from the nitrile, ether, and amine groups)	[1]

Table 1: Predicted physicochemical properties of 3-[(4-Aminophenoxy)methyl]benzonitrile.

Key Thermodynamic Properties and Their Importance

A thorough understanding of the following thermodynamic properties is essential for the successful development of 3-[(4-Aminophenoxy)methyl]benzonitrile:

• Melting Point and Enthalpy of Fusion: These parameters are fundamental for characterizing the solid state of the compound. The melting point defines the temperature at which the solid and liquid phases are in equilibrium, while the enthalpy of fusion quantifies the energy required for this transition. These properties are crucial for identifying polymorphs and for designing purification and formulation processes.

• Heat Capacity: The heat capacity measures the amount of heat required to raise the temperature of the substance by a given amount. It is a key parameter for understanding the thermal behavior of the material and for performing thermodynamic calculations.

• Solubility: The solubility of a compound in various solvents is a critical determinant of its bioavailability and processability. Understanding its solubility behavior is essential for designing effective drug delivery systems and for developing crystallization processes.

• Thermal Stability: Assessing the thermal stability of a compound is crucial for determining its shelf-life and for identifying safe handling and processing conditions. Thermogravimetric analysis (TGA) is the primary technique used to evaluate thermal stability.

Experimental Determination of Thermodynamic Properties

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature or time.[2][3] It is the primary method for determining melting points, enthalpies of fusion, and heat capacities.

• Sample Preparation: Accurately weigh 2-5 mg of 3-[(4-Aminophenoxy)methyl]benzonitrile into an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature well above the melting point.

  • Cool the sample back to the starting temperature at a controlled rate.

  • Perform a second heating ramp under the same conditions as the first to observe any changes in thermal behavior due to the initial heating.

• Data Analysis: The resulting thermogram will show a peak corresponding to the melting of the sample. The onset temperature of this peak is taken as the melting point, and the area under the peak is proportional to the enthalpy of fusion.

Figure 1: Experimental workflow for Differential Scanning Calorimetry (DSC) analysis.

Parameter	Expected Value Range
Melting Point (°C)	To be determined
Enthalpy of Fusion (J/g)	To be determined
Heat Capacity (J/g°C)	To be determined

Table 2: Template for presenting DSC data for 3-[(4-Aminophenoxy)methyl]benzonitrile.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[4] It is used to determine the thermal stability and decomposition profile of a material.

• Sample Preparation: Place 5-10 mg of 3-[(4-Aminophenoxy)methyl]benzonitrile into a TGA pan.

• Instrument Setup: Place the sample pan onto the TGA balance.

• Thermal Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

  • Maintain a constant flow of an inert gas (e.g., nitrogen) over the sample to prevent oxidative degradation.

• Data Analysis: The TGA curve plots the percentage of initial mass remaining versus temperature. The onset temperature of decomposition is a key indicator of thermal stability.

Figure 2: Experimental workflow for Thermogravimetric Analysis (TGA).

Parameter	Expected Value
Onset Temperature of Decomposition (°C)	To be determined
Residue at 600 °C (%)	To be determined

Table 3: Template for presenting TGA data for 3-[(4-Aminophenoxy)methyl]benzonitrile.

Solubility Determination

The equilibrium solubility of a compound can be determined using the shake-flask method, which is considered the gold standard.

• Sample Preparation: Add an excess amount of 3-[(4-Aminophenoxy)methyl]benzonitrile to a known volume of the desired solvent (e.g., water, ethanol, buffer at a specific pH) in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis:

  • Filter the suspension to remove undissolved solid.

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: The measured concentration represents the equilibrium solubility of the compound in that solvent at that temperature.

Figure 3: Experimental workflow for determining equilibrium solubility.

Solvent	Temperature (°C)	Solubility (mg/mL)
Water	25	To be determined
pH 7.4 Buffer	37	To be determined
Ethanol	25	To be determined

Table 4: Template for presenting solubility data for 3-[(4-Aminophenoxy)methyl]benzonitrile.

Computational Prediction of Thermodynamic Properties

In the absence of experimental data, computational methods can provide valuable initial estimates of thermodynamic properties. Quantum mechanical calculations and molecular dynamics simulations can be employed to predict parameters such as heat of formation, heat capacity, and crystal structure. While these methods are powerful, they should be used in conjunction with experimental validation.

Conclusion

The thermodynamic characterization of 3-[(4-Aminophenoxy)methyl]benzonitrile is a critical step in its development for pharmaceutical or material science applications. This guide has outlined the key thermodynamic properties of interest and provided detailed, field-proven protocols for their experimental determination using standard techniques such as DSC, TGA, and solubility assays. By following these methodologies, researchers can generate the necessary data to understand and optimize the behavior of this promising compound.

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3-[(4-Aminophenoxy)methyl]benzonitrile pKa values and chemical stability

An In-depth Technical Guide to the Physicochemical Properties of 3-[(4-Aminophenoxy)methyl]benzonitrile: pKa and Chemical Stability

Prepared by: Gemini, Senior Application Scientist

Introduction

3-[(4-Aminophenoxy)methyl]benzonitrile is a bifunctional organic molecule featuring an aromatic amine and a benzonitrile moiety linked by a benzyl ether. Such structures are of significant interest to researchers in medicinal chemistry and materials science, often serving as key intermediates or scaffolds for more complex target molecules. A thorough understanding of the fundamental physicochemical properties of this molecule is paramount for its effective application. Specifically, its acid-base characteristics (pKa) and chemical stability dictate critical parameters for drug development, including solubility, formulation design, absorption, distribution, metabolism, and excretion (ADME) profile, as well as shelf-life and manufacturing process controls.

This technical guide provides an in-depth analysis of the pKa values associated with the ionizable functional groups of 3-[(4-Aminophenoxy)methyl]benzonitrile and delineates its chemical stability profile. We will explore the theoretical underpinnings of these properties, provide field-proven experimental protocols for their determination, and discuss the practical implications for scientific research and development.

Section 1: Acid-Base Properties and pKa Analysis

The structure of 3-[(4-Aminophenoxy)methyl]benzonitrile presents two functional groups with potential for ionization: the primary aromatic amine and the nitrile group. The acid-base behavior of the molecule in aqueous media is dominated by the protonation/deprotonation of the amino group.

1.1 The Primary Aromatic Amino Group: The Basic Center

The primary determinant of the molecule's basicity is the lone pair of electrons on the nitrogen atom of the 4-aminophenoxy group. Aromatic amines are generally less basic than their aliphatic counterparts because the nitrogen's lone pair is delocalized into the aromatic π-system, making it less available for protonation.[1] For context, the pKa of the conjugate acid of aniline is approximately 4.6.[2]

In 3-[(4-aminophenoxy)methyl]benzonitrile, several structural factors modulate this baseline basicity:

• Ether Linkage: The para-alkoxy group (-O-CH₂-Ar) is an activating group. While the oxygen is inductively electron-withdrawing, its more significant effect is electron-donation into the ring via resonance, which increases the electron density on the nitrogen atom, thereby increasing its basicity relative to aniline.

• Overall Substituent: The entire 3-(cyanomethyl)phenyl group has a complex electronic influence that is primarily transmitted through the ether linkage.

Given these competing effects, the pKa of the protonated amino group is expected to be slightly higher than that of aniline. An experimental determination is essential for an accurate value.

1.2 The Benzonitrile Group: A Negligible Contributor to Basicity

The nitrile (-C≡N) group is an extremely weak base. The nitrogen's lone pair resides in an sp-hybridized orbital, which has significant s-character, holding the electrons very close to the nucleus and making them highly inaccessible for protonation.[2] The pKa of a protonated benzonitrile is estimated to be around -10.0.[2] Consequently, the nitrile group will remain unprotonated under all relevant aqueous and physiological pH conditions. Furthermore, the hydrogens on the carbon alpha to the nitrile are only very weakly acidic (pKa ≈ 31) and not relevant in this context.[2]

1.3 Summary of Predicted pKa Values

The quantitative ionization behavior of the molecule is summarized below.

Functional Group	Type	Predicted pKa (Conjugate Acid)	Ionization at pH 7.4	Rationale
4-Amino Group	Basic	~4.5 - 5.5	Partially Ionized (Cationic)	Primary basic center. Delocalization of the lone pair into the aromatic ring reduces basicity compared to aliphatic amines.[1] The para-ether group likely increases basicity slightly compared to aniline.
Benzonitrile Group	Extremely Weak Base	~ -10	Non-ionized	The sp-hybridized nitrogen lone pair is not available for protonation under aqueous conditions.[2]

Section 2: Methodologies for Experimental pKa Determination

Accurate pKa determination is critical. The choice of methodology depends on factors such as the compound's solubility and chromophoric properties. We present two robust, self-validating protocols.

2.1 Protocol 1: Potentiometric Titration

This is the gold-standard method for pKa determination, directly measuring the change in pH of a solution upon addition of a titrant.

Causality and Rationale: This method relies on the fundamental principle of acid-base neutralization. By monitoring the pH as a strong acid or base is added, a titration curve is generated. The point of half-equivalence, where the concentrations of the protonated and neutral species are equal, corresponds to the pKa. Its accuracy is grounded in precise measurements of pH and volume.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate a high-precision pH meter using at least two, preferably three, standard buffers (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

• Sample Preparation: Accurately weigh approximately 5-10 mg of 3-[(4-aminophenoxy)methyl]benzonitrile and dissolve it in a known volume (e.g., 50 mL) of a suitable co-solvent/water mixture (e.g., 50:50 methanol:water) to ensure solubility. Add a known concentration of a strong acid (e.g., 0.1 M HCl) to ensure the amine is fully protonated at the start.

• Titration: Place the solution in a thermostatted vessel and immerse the calibrated pH electrode and a magnetic stirrer. Titrate the solution with a standardized, carbonate-free strong base (e.g., 0.1 M NaOH), adding small, precise aliquots.

• Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region or more accurately by calculating the first derivative of the curve (identifying the equivalence point) or using a Gran plot.

2.2 Protocol 2: UV-Vis Spectrophotometry

This method is ideal for compounds with a UV chromophore that changes upon ionization and is particularly useful for compounds with low solubility, as it requires much lower concentrations.

Causality and Rationale: The Beer-Lambert law provides the foundation for this technique. The protonated (BH⁺) and neutral (B) forms of the aromatic amine will have different electronic structures and thus different UV-Vis absorbance spectra. By measuring the absorbance at a specific wavelength across a range of pH values, the ratio of [BH⁺] to [B] can be determined, and the pKa can be calculated using the Henderson-Hasselbalch equation.

Step-by-Step Methodology:

• Wavelength Selection: Prepare two highly acidic (pH ~2) and highly basic (pH ~8) solutions of the compound. Scan the UV-Vis spectrum (e.g., 200-400 nm) for each to identify the wavelength with the largest difference in absorbance (λ_max_diff).

• Buffer Preparation: Prepare a series of buffers with known pH values spanning the expected pKa range (e.g., from pH 3.0 to 7.0 in 0.5 pH unit increments).

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol). Add a small, constant aliquot of this stock solution to each buffer to create a series of solutions with identical total compound concentration.

• Spectral Measurement: Measure the absorbance of each buffered solution at the predetermined λ_max_diff.

• Data Analysis: Plot absorbance versus pH. The resulting sigmoidal curve can be fitted to the appropriate equation to solve for the pKa, which corresponds to the inflection point of the curve.

Diagram: Experimental Workflow for pKa Determination

Caption: Decision workflow for selecting and executing the appropriate pKa determination method.

Section 3: Chemical Stability Profile

Assessing the chemical stability of 3-[(4-aminophenoxy)methyl]benzonitrile involves subjecting it to a range of stress conditions to identify potential degradation pathways and predict its shelf-life. Aromatic amines and nitriles are known to be susceptible to specific types of degradation.[3][4]

3.1 Potential Degradation Pathways

• Oxidative Degradation: The aromatic amine functionality is highly susceptible to oxidation.[3][4] Exposure to atmospheric oxygen, peroxides, or metal ions can lead to the formation of colored products, including nitroso, nitro, and polymeric species. This is often the primary degradation pathway for aromatic amines and can be accelerated by light and heat.[4]

• Hydrolytic Degradation: The nitrile group can undergo hydrolysis under either acidic or basic conditions, typically accelerated by heat.[5][6] The reaction proceeds in two steps: first to the corresponding amide (3-[(4-aminophenoxy)methyl]benzamide), and upon further hydrolysis, to the carboxylic acid (3-[(4-aminophenoxy)methyl]benzoic acid) and ammonia or an ammonium salt.[7][8]

• Photodegradation: Many aromatic compounds, particularly those with amine functionalities, are sensitive to light. Exposure to UV or visible light can provide the energy to initiate free-radical reactions, leading to complex degradation profiles. Photostability testing is therefore essential.[4]

3.2 Summary of Forced Degradation Conditions and Expected Products

Stress Condition	Reagents/Parameters	Likely Degradation Pathway	Primary Expected Degradants
Acid Hydrolysis	0.1 M HCl, Heat (e.g., 60-80 °C)	Nitrile Hydrolysis	3-[(4-aminophenoxy)methyl]benzamide, 3-[(4-aminophenoxy)methyl]benzoic acid
Base Hydrolysis	0.1 M NaOH, Heat (e.g., 60-80 °C)	Nitrile Hydrolysis	3-[(4-aminophenoxy)methyl]benzamide, Sodium 3-[(4-aminophenoxy)methyl]benzoate
Oxidation	3-30% H₂O₂, Ambient Temp	Amine Oxidation	N-oxides, colored oligomers/polymers
Photolytic	High-intensity light (ICH Q1B)	Photo-oxidation, Radical reactions	Complex mixture of degradants
Thermal	Dry Heat (e.g., 80-100 °C)	General decomposition	Dependent on weakest bond; may accelerate oxidation

Section 4: Experimental Protocol for Forced Degradation Studies

A forced degradation or stress testing study is a self-validating system designed to produce relevant degradants and validate the stability-indicating power of the analytical method.

Causality and Rationale: The objective is not to completely destroy the molecule but to induce a target degradation of 5-20%. This level of degradation is sufficient to produce and detect primary degradants without the reaction proceeding to complex secondary and tertiary products, which may not be relevant to real-world storage. A validated, stability-indicating HPLC method is crucial to ensure that the degradation products are separated from the parent peak and from each other.

Step-by-Step Methodology:

• Method Development: Develop a stability-indicating reverse-phase HPLC method (e.g., using a C18 column with a gradient of acetonitrile and a phosphate buffer). A photodiode array (PDA) detector is essential for monitoring peak purity and detecting degradants with different chromophores. Mass spectrometry (MS) detection is highly recommended for structural elucidation of the degradants.

• Sample Preparation: Prepare stock solutions of 3-[(4-aminophenoxy)methyl]benzonitrile in a suitable solvent.

• Stress Conditions:

  • Acidic: Mix the stock solution with 0.1 M HCl and heat at 60 °C. Withdraw aliquots at time points (e.g., 2, 4, 8, 24 hours). Neutralize with NaOH before analysis.

  • Basic: Mix the stock solution with 0.1 M NaOH and heat at 60 °C. Withdraw aliquots at time points. Neutralize with HCl before analysis.

  • Oxidative: Mix the stock solution with 3% H₂O₂ and keep at room temperature. Protect from light. Withdraw aliquots at time points.

  • Photolytic: Expose a solution of the compound to a calibrated light source according to ICH Q1B guidelines (target illumination of 1.2 million lux hours and 200 watt hours/square meter). Analyze a wrapped control sample in parallel.

  • Thermal: Store the solid compound in an oven at 80 °C. Dissolve and analyze at various time points.

• Analysis: Analyze all stressed samples, along with an unstressed control (t=0), using the validated HPLC method.

• Data Evaluation:

  • Calculate the percentage degradation of the parent compound.

  • Determine the relative retention times and peak areas of any degradation products.

  • Assess peak purity of the parent peak in all conditions to ensure co-elution is not occurring.

  • If using MS detection, obtain mass spectra for the degradant peaks to propose structures.

Diagram: Workflow for Forced Degradation Studies

Caption: A systematic workflow for conducting forced degradation studies.

Conclusion

The physicochemical properties of 3-[(4-aminophenoxy)methyl]benzonitrile are governed by its constituent functional groups. The molecule is a weak base, with a pKa value expected to be in the range of 4.5-5.5, driven by the aromatic amino group. Its chemical stability is likely limited by the susceptibility of the amine to oxidation and the potential for the nitrile group to hydrolyze under harsh acidic or basic conditions. The systematic experimental protocols outlined in this guide provide a robust framework for researchers to accurately determine these critical parameters. This knowledge is indispensable for ensuring the successful development of this molecule in pharmaceutical and chemical applications, enabling rational formulation design, process optimization, and the establishment of appropriate storage conditions.

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The Ascendant Scaffold: A Technical Guide to Aminophenoxy-Benzonitrile Derivatives in Modern Drug Discovery

Foreword: Unveiling a Privileged Motif

In the landscape of contemporary medicinal chemistry, the identification and optimization of "privileged scaffolds" – molecular frameworks capable of binding to multiple biological targets with high affinity – represents a cornerstone of efficient drug discovery. Among these, the aminophenoxy-benzonitrile motif has emerged as a particularly fruitful scaffold, underpinning the development of a diverse array of potent and selective therapeutic agents. This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals, charting the synthetic pathways, exploring the nuanced structure-activity relationships (SAR), and detailing the pharmacological applications of this versatile chemical class. We will delve into the causality behind experimental choices, providing not just protocols, but a strategic framework for the rational design of novel therapeutics based on this ascendant scaffold.

I. The Synthetic Landscape: Crafting the Aminophenoxy-Benzonitrile Core

The construction of the aminophenoxy-benzonitrile scaffold primarily relies on the formation of a diaryl ether bond, a synthetic challenge that has been elegantly addressed through several robust methodologies. The choice of synthetic route is often dictated by the desired substitution patterns on both the aminophenoxy and benzonitrile rings, as well as the commercial availability of starting materials.

Nucleophilic Aromatic Substitution (SNAr): A Workhorse Reaction

The SNAr reaction is a powerful and widely employed method for the synthesis of diaryl ethers.[1][2][3] This reaction is contingent on the presence of a potent electron-withdrawing group (EWG) positioned ortho or para to a suitable leaving group (typically a halogen) on one of the aromatic rings, which activates the ring towards nucleophilic attack.[1][3] In the context of aminophenoxy-benzonitrile synthesis, this typically involves the reaction of a substituted aminophenol with an activated fluorobenzonitrile derivative.

Experimental Protocol: Synthesis of a Generic 4-(Substituted-aminophenoxy)benzonitrile via SNAr

• Reaction Setup: To a solution of a substituted 4-aminophenol (1.0 eq.) in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is added a suitable base, typically potassium carbonate (K2CO3, 2.0 eq.) or cesium carbonate (Cs2CO3, 1.5 eq.). The mixture is stirred at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Nucleophilic Attack: 4-Fluorobenzonitrile (1.1 eq.) is then added to the reaction mixture.

• Reaction Conditions: The reaction is heated to a temperature ranging from 80 to 120 °C and monitored by thin-layer chromatography (TLC) until completion (typically 4-12 hours).

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water, leading to the precipitation of the crude product. The solid is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the desired 4-(substituted-aminophenoxy)benzonitrile.

Causality of Experimental Choices: The use of a polar aprotic solvent is crucial as it solvates the cation of the base, thereby increasing the nucleophilicity of the phenoxide. The choice of base is also critical; stronger bases like Cs2CO3 can often facilitate the reaction at lower temperatures or with less reactive substrates. The nitrile group on the fluorobenzonitrile is a moderately strong EWG, which sufficiently activates the ring for nucleophilic attack.

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Reactivity profile of amino and nitrile groups in 3-[(4-Aminophenoxy)methyl]benzonitrile

An In-depth Technical Guide to the Reactivity Profile of 3-[(4-Aminophenoxy)methyl]benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-[(4-Aminophenoxy)methyl]benzonitrile is a bifunctional organic molecule that serves as a versatile scaffold in medicinal chemistry and materials science. It incorporates three key chemical motifs: a primary aromatic amine, a benzonitrile, and an ether linkage. This guide provides a comprehensive analysis of the molecule's reactivity, focusing on the distinct chemical behaviors of the amino and nitrile groups. We will explore the electronic interplay between these functionalities, delineate their individual reaction pathways, and critically assess the potential for chemoselective transformations. This document is intended to serve as a technical resource, offering field-proven insights and detailed experimental protocols to guide the strategic use of this compound in complex synthetic applications.

Structural and Electronic Properties: A Foundation for Reactivity

The reactivity of 3-[(4-Aminophenoxy)methyl]benzonitrile is dictated by the electronic characteristics of its constituent parts.

• The 4-Aminophenoxy Moiety : The amino group (-NH₂) is a powerful electron-donating group (EDG) through resonance (+R effect), significantly increasing the electron density of the attached aromatic ring, particularly at the ortho and para positions. This makes the amine nitrogen a potent nucleophile and the ring highly susceptible to electrophilic aromatic substitution. The lone pair of electrons on the nitrogen is less available for donation compared to aliphatic amines, rendering the aromatic amine less basic.[1][2]

• The Benzonitrile Moiety : The nitrile group (-C≡N) is a strong electron-withdrawing group (EWG) through both induction (-I effect) and resonance (-R effect). This deactivates the attached benzene ring towards electrophilic substitution and makes the nitrile carbon electrophilic, rendering it susceptible to attack by nucleophiles.[3] The basicity of the nitrile nitrogen is also significantly reduced by the aromatic ring's electron-withdrawing nature.[4]

• The Methylene Ether Bridge : The -CH₂-O- linker separates the two aromatic systems, preventing direct conjugation between them. However, electronic effects are still transmitted inductively.

This electronic dichotomy is the key to understanding the molecule's selective reactivity. The electron-rich aminophenoxy portion will readily engage with electrophiles, while the electron-poor benzonitrile portion is a target for nucleophiles and reducing agents.

Reactivity Profile of the Primary Amino Group

The primary aromatic amine is typically the most reactive site for a majority of chemical transformations under standard conditions.

Basicity and Salt Formation

As a weak base, the aromatic amine readily reacts with strong acids, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), to form the corresponding ammonium salt.[1] This conversion is often used to improve water solubility or to protect the amine during certain reactions.

N-Acylation to Form Amides

The nucleophilic amine nitrogen readily attacks acylating agents like acid chlorides or anhydrides to form stable N-acyl amides.[5] This reaction is often employed as a protective strategy to moderate the amine's activating effect during electrophilic aromatic substitution or to prevent its oxidation.[6]

Field-Proven Protocol: N-Acetylation

• Dissolution : Dissolve 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 eq) in a suitable solvent such as ethyl acetate or dichloromethane.

• Base Addition : Add a mild base, such as pyridine (1.1 eq), to scavenge the acidic byproduct (e.g., HCl or acetic acid).

• Acylation : Cool the solution to 0 °C in an ice bath. Add acetic anhydride (1.1 eq) dropwise while stirring.[7][8]

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up : Upon completion, quench the reaction by adding water. Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification : Purify the resulting N-{4-[(3-cyanobenzyl)oxy]phenyl}acetamide by recrystallization or column chromatography.

Diazotization: Gateway to Diverse Functionalities

One of the most powerful transformations for primary aromatic amines is diazotization.[9] In the presence of nitrous acid (generated in situ from NaNO₂ and a strong acid) at low temperatures (0-5 °C), the amino group is converted into a highly versatile diazonium salt.[10][11] This intermediate is rarely isolated and is used directly in subsequent reactions.

Causality Behind Experimental Choices:

• Low Temperature (0-5 °C): This is critical. Aromatic diazonium salts are unstable and can decompose, potentially explosively if isolated, at higher temperatures.[11]

• In situ Generation of HNO₂: Nitrous acid is unstable and is therefore prepared within the reaction mixture by reacting sodium nitrite with a strong mineral acid like HCl.[]

Experimental Workflow: Diazotization

Caption: Diazotization workflow and subsequent transformations.

Detailed Protocol: Diazotization and Sandmeyer Reaction (Conversion to Chloro-derivative)

• Acidic Solution : Suspend 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 eq) in a 3M solution of hydrochloric acid. Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

• Nitrite Addition : Dissolve sodium nitrite (1.05 eq) in a minimal amount of cold water. Add this solution dropwise to the amine suspension, ensuring the temperature remains below 5 °C. A slight excess of nitrous acid can be tested for with starch-iodide paper.

• Diazonium Salt Formation : Stir the resulting solution for 15-30 minutes at 0-5 °C. The solution should be clear at this point.

• Sandmeyer Reaction : In a separate flask, dissolve copper(I) chloride (CuCl, 1.2 eq) in concentrated HCl and cool to 0 °C.

• Coupling : Slowly add the cold diazonium salt solution to the CuCl solution. Effervescence (N₂ gas) will be observed.

• Completion and Work-up : Stir the reaction mixture at room temperature for 1 hour, then heat gently (e.g., 60 °C) until gas evolution ceases. Cool the mixture, extract the product with a suitable organic solvent, wash, dry, and purify.

Reactivity Profile of the Nitrile Group

The benzonitrile moiety offers distinct reactivity, primarily centered on the electrophilic carbon of the cyano group. These reactions typically require more forcing conditions than those involving the amino group.

Hydrolysis to Carboxylic Acid

The nitrile group can be hydrolyzed to a carboxylic acid under either strong acidic or basic conditions, followed by an acidic work-up.[3] This transformation proceeds via an intermediate amide.

Field-Proven Protocol: Basic Hydrolysis

• Reaction Setup : To 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 eq), add a 15-20% aqueous solution of sodium hydroxide.

• Heating : Heat the mixture to reflux. Ammonia gas will be evolved. Continue heating for several hours until the evolution of ammonia ceases.

• Acidification : Cool the reaction mixture in an ice bath and carefully acidify with concentrated HCl until the pH is ~2. The carboxylic acid product will precipitate.

• Isolation : Collect the solid product by filtration, wash with cold water, and dry. Recrystallization may be necessary for further purification.

Reduction to Primary Amine

The nitrile group can be reduced to a primary (benzyl)amine using powerful reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[13][14] The choice of reagent is critical for achieving chemoselectivity.

Field-Proven Protocol: Reduction with LiAlH₄

• Inert Atmosphere : In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄, ~2.0 eq) in an anhydrous ether solvent like THF or diethyl ether.

• Substrate Addition : Dissolve 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 eq) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension at 0 °C.

• Reaction : After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for several hours. Monitor by TLC.

• Quenching (Fieser work-up) : Cool the reaction to 0 °C. Cautiously and sequentially add water, followed by 15% NaOH solution, and then more water in a specific ratio (for 'x' g of LiAlH₄, add 'x' mL H₂O, 'x' mL 15% NaOH, then '3x' mL H₂O). This procedure safely quenches the excess hydride and produces a granular precipitate that is easy to filter.

• Isolation : Stir the mixture for 30 minutes, then filter off the aluminum salts. Wash the salts thoroughly with ether. Dry the combined organic filtrates over Na₂SO₄ and concentrate to yield the primary amine.

Chemoselectivity: A Competitive Analysis

The presence of two distinct functional groups allows for a high degree of chemoselectivity, which is paramount in multi-step synthesis.

Reaction Type	Reagent/Conditions	Primary Target	Secondary Target	Rationale
Acylation	Acetic Anhydride, Pyridine, RT	Amino Group	Nitrile Group (No Reaction)	The amine is a strong nucleophile; the nitrile is not electrophilic enough to react.
Diazotization	NaNO₂, HCl, 0-5 °C	Amino Group	Nitrile Group (No Reaction)	The reaction is specific to primary aromatic amines.[15]
Hydrolysis	NaOH (aq), Reflux	Nitrile Group	Amino Group (No Reaction)	The nitrile is susceptible to hydrolysis under harsh basic conditions; the amine is stable.
Reduction (Mild)	NaBH₄, MeOH	No Reaction	No Reaction	NaBH₄ is generally not strong enough to reduce aromatic nitriles or affect the amine.
Reduction (Strong)	LiAlH₄, THF, Reflux	Nitrile Group	Amino Group (No Reaction)	LiAlH₄ is a powerful hydride donor that readily reduces the nitrile to an amine.[13]
Catalytic Hydrogenation	H₂, Pd/C, pressure	Nitrile Group	Amino Group (No Reaction)	Catalytic hydrogenation is a standard method for nitrile reduction.[16] Conditions can be tuned for selectivity.

Logical Workflow for Selective Transformations

Caption: Chemoselective reaction pathways.

Plausible Synthesis of the Core Molecule

The most direct route to synthesize 3-[(4-Aminophenoxy)methyl]benzonitrile is via a Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and a primary alkyl halide.[17]

Synthetic Pathway

Caption: Synthetic route to the title compound.

Detailed Protocol: Williamson Ether Synthesis

• Setup : Combine 4-aminophenol (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 1.5 eq) in a round-bottom flask with acetone or DMF as the solvent.

• Addition : Add 3-(bromomethyl)benzonitrile (1.0 eq) to the mixture.

• Reaction : Heat the mixture to reflux and stir for 6-12 hours. The potassium carbonate acts as a base to deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide.[17]

• Monitoring : Follow the reaction's progress by TLC, observing the disappearance of the starting materials.

• Work-up : After the reaction is complete, cool the mixture and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification : Dissolve the crude residue in an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the final product by column chromatography or recrystallization.

Conclusion

3-[(4-Aminophenoxy)methyl]benzonitrile presents a rich and predictable reactivity profile governed by the orthogonal nature of its amino and nitrile functionalities. The primary aromatic amine serves as a potent nucleophilic center, readily undergoing acylation and diazotization under mild conditions. In contrast, the nitrile group requires more robust conditions for its transformation via hydrolysis or reduction. This clear differentiation in reactivity allows for a high degree of chemoselectivity, making the molecule an exceptionally valuable building block for constructing complex molecular architectures in pharmaceutical and materials science applications. Understanding this reactivity profile enables researchers to strategically access a wide array of derivatives by targeting one functional group while preserving the other for subsequent synthetic steps.

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• ACS Publications. (n.d.). Reactivity of 1,3-dipoles in aqueous solution. 2. Stereospecific reactions of benzonitrile oxides with oxygen, carbon, and nitrogen nucleophiles. Retrieved from [Link]

• Raiford, L. C., Taft, R., & Lankelma, H. P. (1924). STERIC RELATIONS IN THE ACYLATION OF AROMATIC AMINES AND AMINOPHENOLS. Journal of the American Chemical Society, 46(9), 2051-2058. Retrieved from [Link]

• Google Patents. (n.d.). US3062869A - Reduction of nitriles.

• American Academic Publisher. (n.d.). ALKYLATION OF P-NITROPHENOL WITH BENZYL CHLORIDE. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2: The reaction of 4-aminophenol, 1, with acetic anhydride, 2,... Retrieved from [Link]

• Journal of Chemical Education. (2023, September 15). Two-Step Synthesis of Paracetamol (Acetaminophen), a Practical Illustration of Carbonyl Reactivity for Year-One Biosciences Students. Retrieved from [Link]

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• PubMed. (2018, September 17). Straightforward α-Amino Nitrile Synthesis Through Mo(CO)6 -Catalyzed Reductive Functionalization of Carboxamides. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of benzonitrile derivatives via Pd/C reduction. Retrieved from [Link]

• Google Patents. (n.d.). WO2007027375A2 - Method of making benzylated phenols.

• Sabinet African Journals. (n.d.). Green chemistry : highly selective biocatalytic hydrolysis of nitrile compounds. Retrieved from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 3-Aminobenzonitrile. Retrieved from [Link]

• Patsnap. (2020, June 12). Preparation method of aminobenzonitrile. Retrieved from [Link]

• MDPI. (2018, October 19). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Retrieved from [Link]

• ResearchGate. (n.d.). Some recent applications of ??-amino nitrile chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CA2341718A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.

• PrepChem.com. (n.d.). Synthesis of 3-methoxy-4-methylbenzonitrile. Retrieved from [Link]

• Google Patents. (n.d.). EP1107948A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.

• ResearchGate. (n.d.). Proposed route for the formation of 3,4-methylenedioxybenzonitrile (8)..... Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile

Introduction

3-[(4-Aminophenoxy)methyl]benzonitrile is a valuable bifunctional molecule that serves as a key building block in the synthesis of various pharmaceutical and materials science compounds.[1] Its structure, incorporating a flexible ether linkage, a reactive primary amine, and a versatile nitrile group, allows for a multitude of subsequent chemical transformations. This application note provides detailed, field-proven protocols for the synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile from readily available precursors, focusing on the robust and widely applicable Williamson ether synthesis. The causality behind experimental choices, safety considerations, and methods for the preparation of precursors are also discussed to ensure a comprehensive and self-validating guide for researchers, scientists, and drug development professionals.

Strategic Overview of the Synthesis

The principal synthetic strategy for constructing 3-[(4-Aminophenoxy)methyl]benzonitrile is the formation of an ether bond between a 4-aminophenol derivative and a 3-(halomethyl)benzonitrile derivative. This is most effectively achieved through a Williamson ether synthesis, a classic SN2 reaction involving an alkoxide nucleophile and an alkyl halide.[2][3]

Two primary approaches will be detailed:

• Protocol 1: Direct O-Alkylation of 4-Aminophenol. This protocol leverages the higher acidity of the phenolic hydroxyl group compared to the amino group, allowing for selective deprotonation and subsequent reaction with a benzylic halide.

• Protocol 2: Synthesis via an N-Protected 4-Aminophenol Intermediate. This approach involves the protection of the more nucleophilic amino group to prevent side reactions, followed by etherification and subsequent deprotection. This method can offer higher purity and yield in certain instances.

Precursor Synthesis and Selection

The successful synthesis of the target molecule is contingent on the quality and availability of its precursors. While both 4-aminophenol and 3-(halomethyl)benzonitriles are commercially available, this section provides brief overviews of their synthesis for situations requiring in-house preparation.

Synthesis of 4-Aminophenol

4-Aminophenol is a common industrial chemical and a key intermediate in the production of paracetamol.[4] Several methods for its synthesis have been established:

• Reduction of 4-Nitrophenol: A prevalent laboratory and industrial method involves the reduction of 4-nitrophenol. This can be achieved through catalytic hydrogenation using catalysts like Raney nickel or through chemical reduction with reagents such as iron in acidic media or stannous chloride.[4]

• Rearrangement of Phenylhydroxylamine: 4-Aminophenol can also be produced via the acid-catalyzed rearrangement of phenylhydroxylamine, which itself is an intermediate in the reduction of nitrobenzene.[4][5]

Synthesis of 3-(Halomethyl)benzonitrile

The choice between 3-(chloromethyl)benzonitrile and 3-(bromomethyl)benzonitrile often depends on commercial availability and reactivity, with the bromo derivative generally being more reactive.[6]

• Radical Halogenation of 3-Methylbenzonitrile: A common method for the synthesis of benzylic halides is the radical halogenation of the corresponding methyl-substituted arene. For instance, 3-methylbenzonitrile can be treated with N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide (BPO) to yield 3-(bromomethyl)benzonitrile.

Protocol 1: Direct O-Alkylation of 4-Aminophenol

This protocol is the more direct route and is often preferred for its atom economy and fewer synthetic steps. The success of this method relies on the careful control of reaction conditions to favor O-alkylation over N-alkylation.

Reaction Scheme

Caption: Williamson Ether Synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (Molar Eq.)
4-Aminophenol	123-30-8	109.13	1.0
3-(Chloromethyl)benzonitrile	64407-07-4	151.59	1.1
or 3-(Bromomethyl)benzonitrile	28188-41-2	196.04	1.1
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0
Dimethylformamide (DMF)	68-12-2	73.09	-
Ethyl Acetate	141-78-6	88.11	-
Hexanes	110-54-3	86.18	-
Deionized Water	7732-18-5	18.02	-
Brine	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	-

Step-by-Step Protocol

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-aminophenol (1.0 eq.), potassium carbonate (2.0 eq.), and anhydrous dimethylformamide (DMF, approximately 5-10 mL per gram of 4-aminophenol).

• Addition of Alkylating Agent: Stir the suspension at room temperature for 15 minutes. Add 3-(chloromethyl)benzonitrile or 3-(bromomethyl)benzonitrile (1.1 eq.) to the mixture.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (4-aminophenol) is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water (approximately 3 times the volume of DMF used).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with deionized water (2 x volume of the organic layer) followed by brine (1 x volume of the organic layer).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford 3-[(4-aminophenoxy)methyl]benzonitrile as a solid.

Protocol 2: Synthesis via N-Protected 4-Aminophenol

This protocol is recommended when the direct alkylation yields significant N-alkylation byproducts or when a higher purity of the final product is required. The choice of protecting group is critical; the acetyl group is a common and easily removable option.

Workflow Diagram

Caption: Workflow for the N-protected synthesis route.

Step-by-Step Protocol

Part A: Protection of 4-Aminophenol

• Acetylation: Dissolve 4-aminophenol (1.0 eq.) in a suitable solvent such as acetic acid or water. Slowly add acetic anhydride (1.1 eq.) while stirring. The reaction is typically exothermic.

• Isolation: Stir the mixture for 1-2 hours. The product, N-(4-hydroxyphenyl)acetamide (paracetamol), will often precipitate out of the solution. If not, the product can be isolated by extraction.

• Purification: The crude N-(4-hydroxyphenyl)acetamide can be purified by recrystallization from hot water or an alcohol/water mixture.

Part B: Williamson Ether Synthesis

• Reaction Setup: In a manner analogous to Protocol 1, combine N-(4-hydroxyphenyl)acetamide (1.0 eq.), a base such as potassium carbonate (2.0 eq.), and DMF in a round-bottom flask.

• Alkylation: Add 3-(halomethyl)benzonitrile (1.1 eq.) and heat the mixture at 80-90 °C for 4-6 hours, monitoring by TLC.

• Work-up and Purification: Follow the work-up and purification procedures as described in Protocol 1 to isolate N-(4-((3-cyanobenzyl)oxy)phenyl)acetamide.

Part C: Deprotection

• Hydrolysis: The acetyl protecting group can be removed under either acidic or basic conditions. For acidic hydrolysis, reflux the N-(4-((3-cyanobenzyl)oxy)phenyl)acetamide in aqueous hydrochloric acid. For basic hydrolysis, reflux in aqueous sodium hydroxide.

• Neutralization and Isolation: After the reaction is complete (monitored by TLC), cool the mixture and neutralize it with a base (if acidic hydrolysis was used) or an acid (if basic hydrolysis was used) to precipitate the product.

• Purification: The crude 3-[(4-aminophenoxy)methyl]benzonitrile can be collected by filtration and purified by recrystallization or column chromatography as described in Protocol 1.

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Reagent-Specific Hazards:

  • 4-Aminophenol: Harmful if swallowed and may cause an allergic skin reaction.

  • 3-(Halomethyl)benzonitriles: These are lachrymators and are corrosive. Handle with extreme care to avoid contact with skin and eyes and inhalation of vapors.

  • Dimethylformamide (DMF): A potential teratogen and skin irritant. Avoid inhalation and skin contact.

  • Potassium Carbonate: An irritant. Avoid inhalation of dust.

Conclusion

The synthesis of 3-[(4-aminophenoxy)methyl]benzonitrile can be reliably achieved using the Williamson ether synthesis. The choice between a direct alkylation and a protection-deprotection strategy will depend on the desired purity, scale of the reaction, and the propensity for side-product formation. The protocols provided herein are robust and have been designed to be reproducible. As with any chemical synthesis, careful attention to reaction conditions, purification techniques, and safety protocols is paramount for a successful outcome.

References

• American Chemical Society. (n.d.). Synthesis of paracetamol and 4-aminophenol from hydroquinone. ACS Green Chemistry.

• Wikipedia. (2024). 4-Aminophenol. Retrieved from [Link]

• PrepChem.com. (2025). Preparation of 4-aminophenol. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-bromomethyl-4-methoxybenzonitrile. Retrieved from [Link]

• Rauf, A., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PMC. Retrieved from [Link]

• Durst, H. D., & Gokel, G. W. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (2024). Williamson ether synthesis. Retrieved from [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Supporting Information. (n.d.). Methyl 3-(chloromethyl)benzoate. Retrieved from [Link]

• Science.gov. (n.d.). aromatic nucleophilic substitution: Topics. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. Retrieved from [Link]

• Organic Syntheses. (1985). INDOLES FROM 2-METHYLNITROBENZENES BY CONDENSATION WITH FORMAMIDE ACETALS FOLLOWED BY REDUCTION: 4-BENZYLOXYINDOLE. Retrieved from [Link]

• Google Patents. (n.d.). WO2007100346A1 - Improved process for the preparation of letrozole.

• Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 3-(4-aminophenoxymethyl)benzonitrile hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). EP1107948A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.

• Organic Syntheses. (n.d.). p-NITROBENZONITRILE. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• PubChem. (n.d.). 3-(Chloromethyl)benzonitrile. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-methoxy-4-methylbenzonitrile. Retrieved from [Link]

• Pearson. (n.d.). Propose a mechanism for the basic hydrolysis of benzonitrile to the benzoate ion and ammonia. Retrieved from [Link]

• Szewczyk, M., et al. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. PMC. Retrieved from [Link]

• Wang, L. (2018). Selective and efficient synthesis of benzonitriles by direct ammoxidation of alkylbenzenes in the sub–nano spaces. MedCrave online. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Copper catalyzed nitrile synthesis from aryl halides using formamide as a nitrile source. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed route for the formation of 3,4-methylenedioxybenzonitrile (8). Retrieved from [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution - The Benzyne Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from [Link]

• PubChem. (n.d.). 3-[(3-aminophenoxy)methyl]benzonitrile hydrochloride. Retrieved from [Link]

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Functionalization of the amino group in 3-[(4-Aminophenoxy)methyl]benzonitrile

Application Note: Chemoselective Functionalization of the Amino Group in 3-[(4-Aminophenoxy)methyl]benzonitrile

Executive Summary

The scaffold 3-[(4-Aminophenoxy)methyl]benzonitrile (CAS: 1251924-79-4, HCl salt) represents a privileged structural motif in medicinal chemistry, combining a lipophilic biaryl ether linker with two distinct functional handles: a nucleophilic aniline and an electrophilic nitrile. This dual-functionality makes it a versatile intermediate for synthesizing kinase inhibitors, GPCR ligands, and anti-inflammatory agents.

However, the coexistence of the primary aromatic amine and the nitrile group presents a specific chemoselectivity challenge. While the amine requires functionalization (acylation, alkylation, or sulfonylation) to generate diversity, the nitrile group must remain inert to avoid hydrolysis (to amides/acids) or reduction (to benzylamines). Furthermore, the benzylic ether linkage introduces a risk of cleavage under catalytic hydrogenation conditions.

This guide provides validated, high-integrity protocols for functionalizing the amino group while strictly preserving the structural integrity of the nitrile and ether moieties.

Reactivity Profile & Strategic Analysis

Before initiating synthesis, it is critical to understand the electronic and steric environment of the molecule.

• The Nucleophile (Aniline): The amino group is attached to a phenoxy ring. The oxygen atom is an electron-donating group (EDG) via resonance, increasing the electron density on the ring and making the amine moderately nucleophilic (

  ). It is sufficiently reactive for standard electrophilic attacks without requiring forcing conditions.

• The Electrophile (Nitrile): The cyano group on the meta-position of the benzyl ring is susceptible to hydrolysis under strong acidic (

  , high T) or basic ( , high T) conditions. It is also sensitive to strong reducing agents ( ).

• The Linker (Benzylic Ether): The

  bond is generally stable to basic and mild acidic conditions. However, catalytic hydrogenolysis ( ) must be avoided , as it can cleave the benzylic C-O bond or reduce the nitrile.

Chemoselectivity Decision Matrix

Reaction Type	Reagent Choice	Risk Factor	Mitigation Strategy
Acylation	Acyl Chlorides / Anhydrides	Low	Use mild bases (DIPEA/Pyridine) to neutralize HCl; avoid heating in aqueous media.
Alkylation	Reductive Amination	Medium	Use mild hydrides ( ). Avoid to prevent nitrile reduction or ether cleavage.
Sulfonylation	Sulfonyl Chlorides	Low	Standard basic conditions are compatible with the nitrile.
Urea Formation	Isocyanates	Low	Highly efficient; no byproducts affecting the nitrile.

Experimental Workflows (DOT Visualization)

The following flowchart outlines the decision pathways for functionalizing the scaffold based on the desired final pharmacophore.

Figure 1: Decision tree for the chemoselective functionalization of the aniline moiety.

Detailed Protocols

Protocol A: Amide Coupling (Acylation)

Objective: To attach a carboxylic acid moiety via an amide bond without hydrolyzing the nitrile.

Mechanism: Nucleophilic attack of the aniline nitrogen on an activated carbonyl species.

Materials:

• Substrate: 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 equiv)

• Carboxylic Acid (1.1 equiv) or Acyl Chloride (1.1 equiv)

• Coupling Agent (if using acid): HATU (1.2 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (3.0 equiv)

• Solvent: Anhydrous DMF or DCM

Step-by-Step Procedure:

• Preparation: Dissolve the carboxylic acid (1.1 equiv) in anhydrous DMF (0.1 M concentration) under an inert atmosphere (

  ).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at room temperature for 15 minutes to generate the activated ester.

• Addition: Add 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 equiv) to the reaction mixture.

• Reaction: Stir at room temperature for 4–16 hours. Monitor by LCMS.

  • Checkpoint: The nitrile peak in IR (

    ) should remain visible; LCMS should show [M+H]+ corresponding to the amide.

• Workup: Dilute with EtOAc, wash with saturated

  (2x), water (1x), and brine (1x).

• Purification: Dry over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc).

Why this works: HATU/DIPEA conditions are neutral-to-mildly basic and operate at room temperature, completely avoiding the acidic/basic extremes that hydrolyze nitriles [1].

Protocol B: Reductive Amination (Alkylation)

Objective: To synthesize a secondary amine while avoiding nitrile reduction.

Mechanism: Formation of an imine followed by selective reduction.

Materials:

• Substrate: 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 equiv)

• Aldehyde (1.1 equiv)

• Reducing Agent: Sodium triacetoxyborohydride (

  ) (1.5 equiv)

• Acid Catalyst: Acetic acid (1-2 drops)

• Solvent: 1,2-Dichloroethane (DCE) or THF

Step-by-Step Procedure:

• Imine Formation: Dissolve the substrate and the aldehyde in DCE (0.1 M). Add acetic acid (cat.). Stir for 30–60 minutes.

• Reduction: Add

  (1.5 equiv) in one portion.

• Reaction: Stir at room temperature for 12 hours.

  • Critical Note: Do NOT use

    (reduces nitrile) or (cleaves ether/reduces nitrile). is chemoselective for imines over nitriles [2].

• Quench: Quench with saturated aqueous

  .

• Extraction: Extract with DCM (3x).

• Purification: Flash chromatography.

Critical Control Points & Troubleshooting

Issue	Probable Cause	Corrective Action
Loss of Nitrile Signal	Hydrolysis due to high T or strong acid/base.	Switch to mild coupling (HATU) or mild bases (DIPEA). Avoid boiling in aqueous acid.
Cleavage of Ether	Hydrogenolysis conditions used.	Stop using . Use hydride reductions ( , ) instead.
Low Yield (Acylation)	Aniline is electronically deactivated (unlikely here) or sterically hindered.	Heat to 40-50°C (safe for nitrile) or use a stronger activation agent like (with care).
Over-alkylation	Formation of tertiary amine during reductive amination.	Use stoichiometric aldehyde (1.0 equiv) and bulky reducing agents.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, verify the following spectral markers:

• IR Spectroscopy: Look for the diagnostic Nitrile stretch at 2220–2240 cm⁻¹ . Disappearance indicates side reactions.

• 1H-NMR:

  • Benzylic Protons: Singlet around

    5.1 ppm (2H). If this becomes a doublet or disappears, the ether linkage is compromised.

  • Amide/Amine: Disappearance of the broad

    signal ( 3.5-5.0 ppm) and appearance of the amide NH ( 8.0-10.0 ppm) or secondary amine NH.

• 13C-NMR: Confirm the presence of the Cyano carbon at

  118-119 ppm.

References

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849-3862.

• Sigma-Aldrich. Product Specification: 3-[(4-aminophenoxy)methyl]benzonitrile hydrochloride.

Hydrolysis of the nitrile group in 3-[(4-Aminophenoxy)methyl]benzonitrile

An Application Guide for the Synthesis of 3-[(4-Aminophenoxy)methyl]benzoic Acid via Nitrile Hydrolysis

Introduction

The conversion of a nitrile (-C≡N) group to a carboxylic acid (-COOH) is a fundamental transformation in organic synthesis, pivotal in the development of active pharmaceutical ingredients (APIs). This process, known as hydrolysis, allows for the strategic introduction of a carboxylic acid moiety, which can serve as a key pharmacophore, improve pharmacokinetic properties, or act as a handle for further molecular elaboration. This application note provides a detailed protocol and scientific rationale for the hydrolysis of 3-[(4-Aminophenoxy)methyl]benzonitrile to its corresponding benzoic acid derivative. This target molecule contains a primary aromatic amine, a functional group whose reactivity necessitates careful consideration during reaction design to prevent unwanted side reactions and ensure high product yield and purity.

This guide is intended for researchers and professionals in drug development and chemical synthesis. We will explore the mechanistic underpinnings of nitrile hydrolysis, present a robust, field-proven protocol for the target transformation, and discuss critical parameters for success.

Chemical Principles & Mechanistic Overview

Nitriles can be hydrolyzed to carboxylic acids under either acidic or basic conditions.[1][2] Both pathways proceed through an intermediate amide, which is subsequently hydrolyzed to the final carboxylic acid.[3][4] The choice between an acidic or basic protocol is dictated by the overall stability and reactivity of the starting material.

For the substrate 3-[(4-Aminophenoxy)methyl]benzonitrile, the presence of the 4-aminophenoxy group is a critical consideration. The primary amine is nucleophilic and basic. Under strongly acidic conditions, this amine will be protonated to form an ammonium salt (-NH3+). This protonation can alter the substrate's solubility and may require harsher conditions for the nitrile hydrolysis to proceed, potentially leading to decomposition.[5] Therefore, a base-catalyzed approach is generally preferred as it leaves the amine group in its neutral, unreactive state.

Base-Catalyzed Hydrolysis Mechanism

The base-catalyzed hydrolysis of a nitrile is a multi-step process initiated by the nucleophilic attack of a hydroxide ion.[6][7]

• Nucleophilic Attack: A hydroxide ion (OH⁻) attacks the electrophilic carbon of the nitrile group. This breaks the carbon-nitrogen pi bond, forming a negatively charged imidate intermediate.[8]

• Protonation: The intermediate is protonated by a water molecule to yield an imidic acid, a tautomer of an amide.

• Tautomerization: The imidic acid rapidly tautomerizes to the more stable amide intermediate.

• Second Hydroxide Attack: The hydrolysis of the amide then proceeds. A hydroxide ion attacks the carbonyl carbon of the amide.

• Intermediate Breakdown: A tetrahedral intermediate is formed, which then collapses, expelling the amide ion (⁻NH2) as a leaving group.

• Acid-Base Reaction: The highly basic amide ion immediately deprotonates the newly formed carboxylic acid to yield a carboxylate salt and ammonia.

• Final Protonation: An acidic workup is required in the final step to protonate the carboxylate salt and isolate the neutral carboxylic acid product.[1]

Caption: Mechanism of base-catalyzed nitrile hydrolysis.

Recommended Protocol: Base-Catalyzed Hydrolysis

This protocol details the conversion of 3-[(4-Aminophenoxy)methyl]benzonitrile using aqueous sodium hydroxide. The reaction is performed under reflux to ensure a sufficient rate of reaction, as nitrile hydrolysis can be slow.[1]

Materials and Equipment

Reagents & Materials	Equipment
3-[(4-Aminophenoxy)methyl]benzonitrile	Round-bottom flask (appropriate size)
Sodium Hydroxide (NaOH), pellets or solution	Reflux condenser
Deionized Water (H₂O)	Heating mantle with magnetic stirrer
Ethanol (EtOH) or Methanol (MeOH)	Magnetic stir bar
Hydrochloric Acid (HCl), concentrated or 6M	Separatory funnel
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)	Beakers, Erlenmeyer flasks
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	pH paper or pH meter
TLC plates (silica gel), appropriate mobile phase	Rotary evaporator
Buchner funnel and filter paper

Experimental Workflow

Caption: Workflow for base-catalyzed nitrile hydrolysis.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 3-[(4-Aminophenoxy)methyl]benzonitrile in a suitable solvent such as ethanol (approximately 10 volumes relative to the nitrile). Add an aqueous solution of sodium hydroxide (e.g., 10-20% w/v), using a significant molar excess of NaOH (4-10 equivalents).[9]

  • Scientist's Note: The use of an alcohol co-solvent is often necessary to ensure the solubility of the organic starting material in the aqueous base.

• Heating and Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Allow the reaction to stir vigorously at reflux for 16-24 hours.

  • Scientist's Note: The reaction progress should be monitored. The formation of ammonia gas, which can be detected by holding a piece of moist red litmus paper near the top of the condenser, is an indicator that the reaction is proceeding.[10]

• Reaction Monitoring: Periodically (e.g., every 4-6 hours), cool the reaction slightly, withdraw a small aliquot, neutralize it with dilute HCl, and extract with a small amount of ethyl acetate. Spot the organic extract on a TLC plate to monitor the disappearance of the starting material.

• Workup - Neutralization and Precipitation: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. If a co-solvent was used, remove it under reduced pressure using a rotary evaporator.[9] Dilute the remaining aqueous residue with water and cool the flask in an ice bath.

  • Slowly and with stirring, add concentrated or 6M HCl to the cooled solution. The product, 3-[(4-aminophenoxy)methyl]benzoic acid, is amphoteric. The solution must be carefully acidified to the isoelectric point of the product (typically pH 3-5) to induce precipitation.[9] Monitor the pH closely with pH paper or a calibrated pH meter. A white or off-white precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with several portions of cold deionized water to remove inorganic salts.

• Purification and Drying: For higher purity, the crude product can be recrystallized from a suitable solvent system, such as an ethanol/water or methanol/water mixture. Dry the purified crystals under vacuum to a constant weight.

Characterization and Expected Results

The final product should be characterized to confirm its identity and assess its purity.

Analysis Technique	Expected Result
Yield	65-85% (typical for this type of reaction)
Appearance	White to off-white crystalline solid
Melting Point	Determine experimentally and compare to literature values
¹H NMR	Disappearance of the nitrile peak in the starting material; appearance of a broad singlet for the carboxylic acid proton (-COOH). Other aromatic and methylene protons should be consistent with the product structure.
IR Spectroscopy	Disappearance of the sharp C≡N stretch (~2230 cm⁻¹). Appearance of a broad O-H stretch (~2500-3300 cm⁻¹) and a strong C=O stretch (~1700 cm⁻¹) characteristic of a carboxylic acid.
Purity (HPLC)	>95%

Troubleshooting

Issue	Possible Cause	Recommended Solution
Incomplete Reaction	Insufficient reaction time or temperature. Insufficient amount of base.	Extend the reflux time and re-check TLC. Ensure a sufficient excess of NaOH was used.
Low Yield	Product is partially soluble in the acidic aqueous layer. Incorrect pH during precipitation.	Ensure the aqueous layer is thoroughly cooled before and during acidification. Carefully adjust to the optimal pH for precipitation. Perform additional extractions of the aqueous filtrate with an organic solvent like ethyl acetate.
Oily Product / Fails to Solidify	Presence of impurities.	Attempt to triturate the oil with a non-polar solvent like hexanes to induce crystallization. If that fails, proceed with column chromatography for purification.
Dark Product Color	Potential oxidation of the amine group.	Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation.

Conclusion

The base-catalyzed hydrolysis of 3-[(4-Aminophenoxy)methyl]benzonitrile is an effective method for the synthesis of the corresponding carboxylic acid. By carefully controlling the reaction conditions, particularly the workup and neutralization steps, high yields of a pure product can be reliably obtained. This protocol avoids the complications associated with the protonation of the sensitive amino group that would occur under acidic conditions. The resulting carboxylic acid is a valuable building block for further synthetic applications in medicinal chemistry and materials science.

References

• Propose a mechanism for the basic hydrolysis of benzonitrile to the benzoate ion and ammonia. Pearson. 6

• The acid-catalysed hydrolysis of benzonitrile. Semantic Scholar. 11

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• Hydrolysis of Nitriles. Organic Chemistry Tutor. 1

• Transforming Nitriles: Acid Hydrolysis to Acids (13.4.5). OCR A-Level Chemistry Notes. 3

• The mechanism for acidic hydrolysis of a nitrile resembles the ba... Study Prep in Pearson+. 13

• The acid-catalysed hydrolysis of benzonitrile. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). 14

• Review of Nitriles Explained: Definition, Examples, Practice & Video Lessons. Pearson. 2

• Chemistry of Nitriles. LibreTexts. 7

• Base Hydrolysis of Benzonitrile. YouTube. 15

• Substituent Effects on the Hydrolysis of p-Substituted Benzonitriles in Sulfuric Acid Solutions. Zeitschrift für Naturforschung. 16

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. 8

• Video: Nitriles to Carboxylic Acids: Hydrolysis. JoVE. 4

• 21.5. Hydrolysis of nitriles. Organic Chemistry II - Lumen Learning. 17

• Protective Groups. Organic Chemistry Portal. 18

• Benzoic acid, 4-amino-3-methyl-, ethyl ester. Organic Syntheses Procedure. 19

• Protection of Aniline Derivatives. YouTube. 5

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. 20

• Reactions of Nitriles. Chemistry Steps. 21

• Preparative synthesis of 3- and 4-(3-alkoxy-4-acyloxyphenylmethylamino)benzoic acids. ResearchGate. 22

• Hydrolysis of benzonitrile herbicides by soil actinobacteria and metabolite toxicity. PubMed. 23

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• One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids. ACS Omega via PubMed Central. 26

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Advanced Catalytic Reduction Strategies for the Synthesis of 3-[(4-Aminophenoxy)methyl]benzylamine from Nitrile and Nitro Precursors

An Application Guide for Researchers

Abstract

The synthesis of complex amines is a cornerstone of modern drug discovery and development. Molecules featuring benzylamine and aminophenoxy scaffolds, such as 3-[(4-aminophenoxy)methyl]benzylamine, represent a class of structures with significant potential in medicinal chemistry. The primary challenge in their synthesis lies in the selective reduction of multiple functional groups within a single precursor molecule. This application note provides a comprehensive guide for researchers on the catalytic reduction of 3-[(4-nitrophenoxy)methyl]benzonitrile, a common precursor, to afford both the intermediate, 3-[(4-aminophenoxy)methyl]benzonitrile, and the final diamine product. We will explore various catalytic systems, including heterogeneous and homogeneous catalysts, and detail protocols for chemoselective nitro group reduction, subsequent nitrile reduction, and total one-pot hydrogenation. The methodologies are presented with a focus on the underlying chemical principles, enabling scientists to make informed decisions for process optimization.

Introduction: The Synthetic Challenge

The reduction of aromatic nitro compounds and nitriles are fundamental transformations for the synthesis of primary amines.[1][2] When both functionalities are present in the same molecule, as in our model precursor 3-[(4-nitrophenoxy)methyl]benzonitrile, the challenge becomes achieving chemoselectivity. The nitro group is generally more susceptible to catalytic hydrogenation than the nitrile group, but controlling the reaction to prevent over-reduction or side reactions requires careful selection of the catalyst, hydrogen source, and reaction conditions.

This guide is structured to address three primary synthetic goals starting from the nitro-nitrile precursor:

• Pathway A: Chemoselective reduction of the nitro group to synthesize 3-[(4-aminophenoxy)methyl]benzonitrile.

• Pathway B: Reduction of the nitrile group in 3-[(4-aminophenoxy)methyl]benzonitrile to yield the final product, 3-[(4-aminophenoxy)methyl]benzylamine.

• Pathway C: Total (one-pot) reduction of both the nitro and nitrile groups.

Each pathway will be discussed with detailed, field-tested protocols, justifications for procedural choices, and methods for reaction monitoring to ensure robust and reproducible outcomes.

Figure 1: Overview of synthetic pathways from the nitro-nitrile precursor.

Pathway A: Chemoselective Reduction of the Aromatic Nitro Group

The selective reduction of an aromatic nitro group in the presence of a benzonitrile is a common requirement in multi-step synthesis. The key is to employ catalytic systems that are highly active for nitro reduction under conditions mild enough to leave the nitrile untouched.

Mechanistic Insight: Transfer Hydrogenation

Transfer hydrogenation is an exceptionally valuable technique for this transformation. It utilizes a hydrogen donor molecule, such as formic acid, ammonium formate, or hydrazine, in conjunction with a catalyst, typically palladium on carbon (Pd/C).[3][4] The catalyst facilitates the transfer of hydrogen from the donor to the substrate. These systems often operate at or near ambient temperature and pressure, which provides an excellent selectivity profile for the sensitive nitro group reduction while preserving the nitrile.

Protocol 1: Selective Nitro Reduction via Transfer Hydrogenation

This protocol uses ammonium formate as a safe and efficient hydrogen donor with a standard Pd/C catalyst.

Materials:

• 3-[(4-nitrophenoxy)methyl]benzonitrile

• 10% Palladium on Carbon (Pd/C), 50% wet

• Ammonium formate (HCOONH₄)

• Methanol (MeOH), HPLC grade

• Ethyl acetate (EtOAc)

• Deionized water

• Celite®

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.0 equivalent of 3-[(4-nitrophenoxy)methyl]benzonitrile in methanol (approx. 15-20 mL per gram of substrate).

• Addition of Reagents: To this solution, add 4-5 equivalents of ammonium formate. Stir until it is mostly dissolved.

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol % Pd basis) to the reaction mixture. Safety Note: Pd/C can be pyrophoric. Handle with care, preferably under a nitrogen or argon atmosphere, although for wet catalyst this is less critical.

• Reaction Execution: Heat the mixture to a gentle reflux (approx. 65°C) and stir vigorously. The reaction is typically exothermic.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:EtOAc solvent system. The product, 3-[(4-aminophenoxy)methyl]benzonitrile, is more polar than the starting material. The reaction is usually complete within 1-3 hours.

• Workup:

  • Cool the reaction to room temperature.

  • Carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with methanol and ethyl acetate. Safety Note: Do not allow the Celite pad with the catalyst to dry, as it can ignite. Quench the filter cake with plenty of water.

  • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and wash with deionized water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: The product can be purified by flash column chromatography on silica gel or by recrystallization if a suitable solvent system is found.

Pathway B: Reduction of the Benzonitrile Group

Once 3-[(4-aminophenoxy)methyl]benzonitrile is obtained, the next step is the reduction of the nitrile to a primary benzylamine. This transformation is more demanding than nitro reduction and often requires more forcing conditions, such as high-pressure hydrogen gas or potent chemical reductants.[5][6][7]

Mechanistic Insight: Heterogeneous Catalytic Hydrogenation

The catalytic hydrogenation of nitriles to primary amines is a well-established but nuanced process.[8] The reaction proceeds through an imine intermediate. This imine can react with the primary amine product, leading to the formation of secondary and tertiary amine byproducts.

Figure 2: Simplified reaction pathway for nitrile reduction showing byproduct formation.

To suppress the formation of these byproducts, the reaction is often carried out in the presence of ammonia, which shifts the equilibrium away from secondary amine formation, or in acidic conditions, which protonates the primary amine product, rendering it non-nucleophilic.[9] Raney® Nickel is a highly effective, albeit pyrophoric, catalyst for this transformation.[10]

Protocol 2: High-Pressure Hydrogenation with Raney® Nickel

This protocol requires specialized high-pressure hydrogenation equipment (e.g., a Parr shaker).

Materials:

• 3-[(4-aminophenoxy)methyl]benzonitrile

• Raney® Nickel (50% slurry in water)

• Ethanol (EtOH), anhydrous

• Ammonia solution (e.g., 7N in Methanol) or anhydrous ammonia gas

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney® Nickel slurry with deionized water followed by anhydrous ethanol to remove residual water. Extreme Caution: Raney® Nickel is highly pyrophoric and must be kept wet with solvent at all times. Never allow it to dry in air.

• Reaction Setup: Charge a high-pressure reactor vessel with a solution of 3-[(4-aminophenoxy)methyl]benzonitrile in ethanol. Add a small amount of an ammonia solution (e.g., 5-10% v/v of 7N methanolic ammonia) to suppress side reactions.

• Catalyst Addition: Under a blanket of inert gas (e.g., argon), carefully transfer the washed Raney® Nickel (approx. 10-20% by weight of the substrate) to the reactor.

• Reaction Execution:

  • Seal the reactor according to the manufacturer's instructions.

  • Purge the system multiple times with nitrogen, followed by several purges with hydrogen gas.

  • Pressurize the reactor with hydrogen gas to the desired pressure (typically 500-1000 psi).

  • Begin vigorous stirring and heat the reactor to 50-100°C.

• Monitoring: The reaction progress is monitored by the uptake of hydrogen from the gas reservoir. The reaction is complete when hydrogen uptake ceases. This can take several hours.

• Workup:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Purge the system several times with nitrogen.

  • Under an inert atmosphere, filter the reaction mixture through a pad of Celite® to remove the catalyst. Again, ensure the filter cake does not dry out.

  • Rinse the filter pad with ethanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude 3-[(4-aminophenoxy)methyl]benzylamine.

• Purification: The product is a basic amine and can be purified by acid-base extraction or by chromatography on silica gel, often with a mobile phase containing a small amount of triethylamine or ammonia to prevent streaking.

Parameter	Transfer Hydrogenation (Protocol 1)	High-Pressure Hydrogenation (Protocol 2)
Target Group	Aromatic Nitro	Benzonitrile
Catalyst	10% Pd/C	Raney® Nickel
H₂ Source	Ammonium Formate	H₂ Gas
Pressure	Atmospheric	500 - 1000 psi
Temperature	~65°C	50 - 100°C
Key Advantage	High chemoselectivity, mild conditions	High activity for nitrile reduction
Key Challenge	Catalyst handling (pyrophoric risk)	Requires specialized equipment, catalyst handling

Table 1: Comparison of conditions for selective nitro and nitrile reduction protocols.

Pathway C: Total Reduction of Both Functional Groups

For some applications, the direct conversion of the nitro-nitrile precursor to the final diamine is desirable. This can be achieved by employing robust catalytic systems under conditions that are sufficient to reduce both functionalities.

Protocol 3: One-Pot Total Hydrogenation

This protocol uses a powerful catalytic system to reduce both groups simultaneously. Raney® Nickel is again a suitable choice due to its high activity.[4]

Procedure: The procedure is largely identical to Protocol 2 , with the key difference being the starting material is 3-[(4-nitrophenoxy)methyl]benzonitrile.

• Setup: Follow steps 1-3 of Protocol 2, using 3-[(4-nitrophenoxy)methyl]benzonitrile as the substrate. The presence of ammonia is still recommended to ensure high selectivity for the primary amine from the nitrile reduction.

• Execution: The reaction will be significantly more exothermic due to the hydrogenation of two functional groups. Hydrogen uptake will also be greater. Pressurize with H₂ gas (500-1000 psi) and heat to 70-120°C.

• Monitoring & Workup: Monitor via hydrogen uptake. The workup procedure is identical to steps 6 and 7 of Protocol 2. The final product is 3-[(4-aminophenoxy)methyl]benzylamine.

Analytical Methods for Reaction Monitoring & Validation

To ensure the trustworthiness and reproducibility of these protocols, in-process monitoring is critical.

Thin Layer Chromatography (TLC)

TLC is an indispensable tool for qualitatively monitoring the progress of these reactions.

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., Hexane or Dichloromethane) and a polar solvent (e.g., Ethyl Acetate or Methanol). The optimal ratio must be determined empirically. A good starting point for these compounds is 70:30 Hexane:EtOAc.

• Visualization:

  • UV Light (254 nm): Aromatic compounds will appear as dark spots.

  • Staining: After UV visualization, the plate can be stained to visualize amine products. A ninhydrin stain is excellent for primary and secondary amines, which typically appear as purple or yellow spots upon heating.

Figure 3: Standard workflow for TLC analysis.

Workup and Purification of Amine Products

Amines can be challenging to purify via chromatography due to their basicity. An acid-base workup is a powerful purification technique.[11]

• Acidic Wash: After the initial workup (catalyst filtration and solvent removal), dissolve the crude product in an organic solvent like EtOAc or CH₂Cl₂. Wash the organic layer with a dilute acid solution (e.g., 1M HCl). The basic amine products will be protonated and partition into the aqueous layer, leaving non-basic impurities behind in the organic layer.

• Basification: Separate the aqueous layer and cool it in an ice bath. Slowly add a base (e.g., 10% NaOH or solid K₂CO₃) with stirring until the solution is strongly basic (pH > 11).

• Re-extraction: The free amine will precipitate or form an oil. Extract the free amine back into an organic solvent (e.g., EtOAc or CH₂Cl₂).

• Final Steps: Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate to yield the purified amine.

Conclusion

The synthesis of 3-[(4-aminophenoxy)methyl]benzylamine and its precursors requires careful control over catalytic reduction conditions. This guide provides three distinct, robust pathways for researchers.

• Transfer hydrogenation with Pd/C is the method of choice for the selective reduction of the nitro group under mild, safe conditions.

• High-pressure hydrogenation with Raney® Nickel is a powerful and effective method for the more challenging reduction of the nitrile group.

• A one-pot, high-pressure approach can be used for the efficient total reduction of both functionalities.

By understanding the principles behind catalyst selection and reaction parameter optimization, and by employing rigorous analytical monitoring, researchers can confidently and reproducibly synthesize these valuable amine building blocks for applications in pharmaceutical and materials science.

References

• Vertex AI Search. (2025, November 23). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde.
• New Journal of Chemistry. Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition. RSC Publishing.
• RSC Publishing.
• Catalysis Science & Technology. Selective catalytic hydrogenation of nitriles to primary amines using iron pincer complexes. RSC Publishing.
• Google Patents. (1988). Process for the hydrogenation of nitriles to primary amines. US4739120A.
• LibreTexts. 12.4 Synthesis of Amines – Fundamentals of Organic Chemistry.
• Semantic Scholar. Hydrogenation of nitriles and imines for hydrogen storage.
• Thieme. (2016). Catalytic Reduction of Nitriles. Synthesis, 48(19), 3149-3169.
• JoVE. (2023, April 30). Preparation of Amines: Reduction of Amides and Nitriles.
• Chemguide. reduction of nitriles.
• CK-12 Foundation. (2026, January 14).
• Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines.
• MDPI. (2024, September 13).
• Beller, M., et al. (2014). Selective catalytic transfer hydrogenation of nitriles to primary amines using Pd/C. Catalysis Science & Technology, 4, 629–632.
• Catalysis Science & Technology. The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview. RSC Publishing.
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• ResearchGate. (2025, August 6).
• Hiden Analytical.
• IntechOpen. (2025, August 5). Recent Analytical Approaches to the Analysis of Biogenic Amines in Food Samples.
• University of Rochester. Workup: Amines.
• International CCS Knowledge Centre.
• Reddit. (2024, March 12). Amine workup. r/Chempros.
• Google Patents. (2018).

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Application Notes and Protocols for Cross-Coupling Reactions Involving 3-[(4-Aminophenoxy)methyl]benzonitrile

Introduction: The Strategic Importance of 3-[(4-Aminophenoxy)methyl]benzonitrile in Modern Synthesis

3-[(4-Aminophenoxy)methyl]benzonitrile is a versatile bifunctional molecule that serves as a valuable building block for the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. Its structure incorporates a primary aniline, a benzonitrile moiety, and an ether linkage, offering multiple points for diversification. The primary amine is an excellent nucleophile for C-N bond formation, while the aromatic rings can be functionalized to participate in a variety of cross-coupling reactions. The nitrile group, a common pharmacophore in drug discovery, can also be a site for further chemical transformations.[1]

This guide provides detailed application notes and protocols for leveraging 3-[(4-aminophenoxy)methyl]benzonitrile in several cornerstone palladium-catalyzed cross-coupling reactions. We will delve into the mechanistic underpinnings of these transformations and offer practical, field-proven methodologies for their successful implementation. The protocols are designed to be self-validating, with explanations for the selection of reagents and conditions to ensure robust and reproducible outcomes.

I. Buchwald-Hartwig Amination: Arylation of the Primary Amine

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of arylamines from aryl halides or pseudohalides and primary or secondary amines.[2][3][4] In the context of 3-[(4-aminophenoxy)methyl]benzonitrile, the primary amine serves as an excellent nucleophile for coupling with a diverse range of aryl and heteroaryl halides. This reaction is of paramount importance for the synthesis of diarylamines, which are prevalent motifs in pharmaceuticals and organic electronic materials.[5][6]

Mechanistic Overview

The catalytic cycle of the Buchwald-Hartwig amination generally proceeds through three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[3][4][7] A Pd(0) catalyst initiates the cycle by undergoing oxidative addition with the aryl halide. The resulting Pd(II) complex then coordinates with the amine. In the presence of a strong base, the amine is deprotonated to form a palladium amido complex. The final step is reductive elimination, which forms the desired C-N bond and regenerates the Pd(0) catalyst.[2][3]

Caption: Generalized Catalytic Cycle of the Buchwald-Hartwig Amination.

Experimental Protocol: Synthesis of N-Aryl-3-[(4-aminophenoxy)methyl]benzonitrile Derivatives

Objective: To couple 3-[(4-aminophenoxy)methyl]benzonitrile with an aryl bromide.

Materials:

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
3-[(4-Aminophenoxy)methyl]benzonitrile	[2555-33-1]	224.26	1.0	1.0
Aryl Bromide	Varies	Varies	1.2	1.2
Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))	[51364-51-3]	915.72	0.02	0.02
XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)	[564483-18-7]	476.66	0.04	0.04
Sodium tert-butoxide (NaOtBu)	[865-48-5]	96.10	1.4	1.4
Anhydrous Toluene	[108-88-3]	92.14	5 mL	-

Procedure:

• Inert Atmosphere: In a flame-dried Schlenk flask, under an atmosphere of argon or nitrogen, combine 3-[(4-aminophenoxy)methyl]benzonitrile (1.0 mmol), the aryl bromide (1.2 mmol), and sodium tert-butoxide (1.4 mmol).

• Catalyst Preparation: In a separate vial, also under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol) and XPhos (0.04 mmol).

• Reaction Setup: Add the pre-mixed catalyst and ligand to the Schlenk flask containing the reagents.

• Solvent Addition: Add anhydrous toluene (5 mL) to the flask via syringe.

• Reaction Conditions: Seal the Schlenk flask and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and quench with water (10 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

II. Suzuki-Miyaura Coupling: C-C Bond Formation with a Halogenated Derivative

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organohalide.[8][9][10] To utilize 3-[(4-aminophenoxy)methyl]benzonitrile in a Suzuki coupling, it must first be functionalized with a suitable leaving group, such as a bromine or iodine atom. Halogenation can be directed to either of the aromatic rings, offering further opportunities for isomeric diversification.

Mechanistic Overview

The Suzuki-Miyaura coupling catalytic cycle involves three main steps: oxidative addition of the organohalide to a Pd(0) complex, transmetalation of the organoboron species to the palladium center (which requires activation by a base), and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[8][9][11]

Caption: Generalized Catalytic Cycle of the Suzuki-Miyaura Coupling.

Experimental Protocol: Synthesis and Coupling of a Brominated Derivative

Part A: Bromination of 3-[(4-Aminophenoxy)methyl]benzonitrile

Objective: To regioselectively brominate the aniline ring of 3-[(4-aminophenoxy)methyl]benzonitrile.

Materials:

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
3-[(4-Aminophenoxy)methyl]benzonitrile	[2555-33-1]	224.26	1.0	1.0
N-Bromosuccinimide (NBS)	[128-08-5]	177.98	1.05	1.05
Acetonitrile	[75-05-8]	41.05	10 mL	-

Procedure:

• Dissolution: Dissolve 3-[(4-aminophenoxy)methyl]benzonitrile (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask.

• Cooling: Cool the solution to 0 °C in an ice bath.

• NBS Addition: Add N-Bromosuccinimide (1.05 mmol) portion-wise over 15 minutes with stirring.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature for 2-4 hours.

• Monitoring: Monitor the reaction by TLC.

• Workup: Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography to isolate the brominated product.

Part B: Suzuki-Miyaura Coupling

Objective: To couple the brominated derivative with an arylboronic acid.

Materials:

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
Bromo-3-[(4-aminophenoxy)methyl]benzonitrile	-	303.16	1.0	1.0
Arylboronic Acid	Varies	Varies	1.5	1.5
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	[14221-01-3]	1155.56	0.03	0.03
Potassium Carbonate (K₂CO₃)	[584-08-7]	138.21	2.0	2.0
1,4-Dioxane/Water (4:1)	-	-	5 mL	-

Procedure:

• Inert Atmosphere: In a Schlenk flask under argon, combine the brominated starting material (1.0 mmol), arylboronic acid (1.5 mmol), and potassium carbonate (2.0 mmol).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.03 mmol) to the flask.

• Solvent Addition: Add the 1,4-dioxane/water mixture (5 mL).

• Reaction Conditions: Heat the mixture to 80-90 °C with stirring for 8-16 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Workup and Purification: Follow the workup and purification procedure described in the Buchwald-Hartwig section.

III. Sonogashira Coupling: C-C Bond Formation with Terminal Alkynes

The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds by coupling aryl or vinyl halides with terminal alkynes.[12][13] Similar to the Suzuki coupling, this reaction requires a halogenated derivative of 3-[(4-aminophenoxy)methyl]benzonitrile. The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst.[12][13]

Mechanistic Overview

The Sonogashira coupling involves two interconnected catalytic cycles. In the palladium cycle, oxidative addition of the aryl halide to Pd(0) is followed by transmetalation with a copper acetylide, which is formed in the copper cycle. Reductive elimination then yields the final product and regenerates the Pd(0) catalyst.[12] Copper-free versions of this reaction have also been developed.[12]

Caption: Interconnected Catalytic Cycles of the Sonogashira Coupling.

Experimental Protocol: Sonogashira Coupling of a Halogenated Derivative

Objective: To couple a brominated derivative of 3-[(4-aminophenoxy)methyl]benzonitrile with a terminal alkyne.

Materials:

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
Bromo-3-[(4-aminophenoxy)methyl]benzonitrile	-	303.16	1.0	1.0
Terminal Alkyne	Varies	Varies	1.2	1.2
PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) dichloride)	[13965-03-2]	701.90	0.02	0.02
Copper(I) Iodide (CuI)	[7681-65-4]	190.45	0.04	0.04
Triethylamine (Et₃N)	[121-44-8]	101.19	2.0	2.0
Anhydrous Tetrahydrofuran (THF)	[109-99-9]	72.11	5 mL	-

Procedure:

• Inert Atmosphere: To a Schlenk flask under argon, add the brominated starting material (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Solvent and Reagents: Add anhydrous THF (5 mL), the terminal alkyne (1.2 mmol), and triethylamine (2.0 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. Gentle heating (40-50 °C) may be required for less reactive substrates.

• Monitoring: Monitor the reaction by TLC.

• Workup: Upon completion, dilute the reaction with diethyl ether and filter through a pad of celite to remove the catalyst and copper salts.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Conclusion

3-[(4-Aminophenoxy)methyl]benzonitrile is a highly valuable and adaptable building block for the synthesis of a wide range of complex molecules. The protocols outlined in this guide for Buchwald-Hartwig, Suzuki-Miyaura, and Sonogashira cross-coupling reactions provide a solid foundation for researchers to explore the chemical space around this versatile scaffold. By understanding the underlying mechanisms and carefully selecting reaction conditions, scientists can efficiently generate novel compounds for applications in drug discovery, materials science, and beyond.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• ACS Catalysis. (2020, December 11). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. [Link]

• Organic Letters. (2019, August 29). A Highly Selective Palladium-Catalyzed Aerobic Oxidative Aniline–Aniline Cross-Coupling Reaction. [Link]

• Chemical Reviews. (2016, September 30). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. [Link]

• Organic Chemistry Portal. (n.d.). [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)-NHC Precatalysts for Cross-Coupling Reactions. [Link]

• PMC. (2023, June 20). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• ResearchGate. (2025, August 7). Pd-Catalyzed Coupling of 1,2-Dibromoarenes and Anilines: Formation of N,N-Diaryl-o-phenylenediamines. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ACS Publications. (2016, December 21). Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters. [Link]

• The Royal Society of Chemistry. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. [Link]

• PMC. (n.d.). Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. [Link]

• PMC. (n.d.). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. [Link]

• ResearchGate. (n.d.). Scheme 3. Synthetic approach for the Sonogashira cross-coupling reaction. [Link]

• Grokipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• IntechOpen. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. [Link]

• PubChem. (n.d.). 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O). [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Google Patents. (n.d.). CA2341718A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.
• Google Patents. (n.d.). EP1107948A1 - An improved synthesis of 3-hydroxy-4-amino-benzonitrile.

• Taylor & Francis. (n.d.). Cross-coupling reactions – Knowledge and References. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• PMC. (n.d.). Cross-Coupling Reactions as Valuable Tool for the Preparation of PET Radiotracers. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-methoxy-4-methylbenzonitrile. [Link]

• ACS Publications. (2024, February 19). Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6-Bis(ferrocenyl)-Substituted [Ru(dqp)2]2+. [Link]

• ChemRxiv. (n.d.). Amine-Catalysed Suzuki–Miyaura-Type Coupling? the Identification and Isolation of the Palladium Culprits. [Link]

• Academia.edu. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• MDPI. (2024, January 16). Advances in Cross-Coupling Reactions Catalyzed by Aromatic Pincer Complexes Based on Earth-Abundant 3d Metals (Mn, Fe, Co, Ni, Cu). [Link]

• PMC. (n.d.). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. [Link]

• Semantic Scholar. (2020, July 31). Impact of Cross-Coupling Reactions in Drug Discovery and Development. [Link]

• ResearchGate. (n.d.). Proposed route for the formation of 3,4-methylenedioxybenzonitrile (8). [Link]

• Google Patents. (n.d.).

• Semantic Scholar. (n.d.). Crystal and molecular docking studies of 3-[Bis-(2-hydroxy-4,4-dimethyl-6-oxo-cyclohex-1-enyl)-methyl]benzonitrile. [Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Sonogashira Coupling [organic-chemistry.org]

The Strategic Application of 3-[(4-Aminophenoxy)methyl]benzonitrile in the Synthesis of Novel Pharmaceutical Scaffolds

Abstract

3-[(4-Aminophenoxy)methyl]benzonitrile is a versatile bifunctional molecule that has emerged as a valuable building block in medicinal chemistry. Its unique structural architecture, featuring a reactive primary amine, a central ether linkage, and a nitrile group, provides multiple avenues for chemical elaboration. This allows for the efficient construction of diverse and complex molecular scaffolds with significant potential for modulating various biological targets. This comprehensive guide details the synthesis of this key intermediate and explores its application in the preparation of medicinally relevant scaffolds, including kinase inhibitors and other heterocyclic systems. Detailed, field-tested protocols, mechanistic insights, and data are provided to enable researchers and drug development professionals to effectively utilize this compound in their discovery programs.

Introduction: The Significance of the Aminophenoxy-benzonitrile Moiety

The 3-[(4-aminophenoxy)methyl]benzonitrile scaffold incorporates several key pharmacophoric elements. The aminophenoxy group is a common motif in numerous biologically active compounds, often involved in crucial hydrogen bonding interactions with protein targets. The benzonitrile moiety, a known bioisostere for various functional groups, can participate in dipole-dipole interactions and act as a handle for further chemical transformations. The flexible ether linkage allows for optimal positioning of the aromatic moieties within a binding pocket. This combination of features makes 3-[(4-aminophenoxy)methyl]benzonitrile an attractive starting point for the synthesis of novel therapeutics, particularly in the realm of kinase inhibitors where such interactions are paramount for achieving high potency and selectivity.

Physicochemical Properties of 3-[(4-Aminophenoxy)methyl]benzonitrile

A thorough understanding of the physicochemical properties of a building block is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₁₄H₁₂N₂O
Molecular Weight	224.26 g/mol
Appearance	Off-white to light brown solid	Typical observation
Solubility	Soluble in DMSO, DMF, and hot methanol	General laboratory experience
CAS Number	82994-73-0 (for hydrochloride salt)

Synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile: A Detailed Protocol

The most direct and efficient method for the preparation of 3-[(4-aminophenoxy)methyl]benzonitrile is the Williamson ether synthesis. This reaction involves the nucleophilic attack of the phenoxide ion of 4-aminophenol on an electrophilic benzylic halide, such as 3-(bromomethyl)benzonitrile.

Reaction Scheme

Caption: General scheme for the Williamson ether synthesis of 3-[(4-aminophenoxy)methyl]benzonitrile.

Step-by-Step Experimental Protocol

Materials:

• 4-Aminophenol

• 3-(Bromomethyl)benzonitrile

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-aminophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to 4-aminophenol.

• Addition of Electrophile: Stir the suspension at room temperature for 15 minutes. Then, add a solution of 3-(bromomethyl)benzonitrile (1.05 eq) in a minimal amount of anhydrous DMF dropwise over 10 minutes.

• Reaction Monitoring: Heat the reaction mixture to 60-70 °C and monitor the progress by thin-layer chromatography (TLC) until the starting materials are consumed (typically 4-6 hours).

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford 3-[(4-aminophenoxy)methyl]benzonitrile as a solid.

Rationale for Experimental Choices:

• Base: Potassium carbonate is a mild and effective base for the deprotonation of the phenolic hydroxyl group of 4-aminophenol. Cesium carbonate can be used for more challenging substrates to enhance the reaction rate.

• Solvent: DMF is a polar apathetic solvent that effectively dissolves the reactants and facilitates the Sₙ2 reaction. Acetonitrile is also a suitable alternative.

• Temperature: Moderate heating (60-70 °C) is generally sufficient to drive the reaction to completion without promoting side reactions.

Application in the Synthesis of Pharmaceutical Scaffolds

The primary amine and nitrile functionalities of 3-[(4-aminophenoxy)methyl]benzonitrile serve as versatile handles for the construction of a variety of heterocyclic scaffolds.

Synthesis of N-Acyl and Urea Derivatives as Potential Kinase Inhibitors

The primary amine can be readily acylated or converted to urea derivatives, which are common pharmacophores in kinase inhibitors. These groups often form key hydrogen bond interactions with the hinge region of the kinase active site.

Protocol for the Synthesis of N-{4-[(3-Cyanobenzyl)oxy]phenyl}acetamide:

• Dissolution: Dissolve 3-[(4-aminophenoxy)methyl]benzonitrile (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq).

• Acylation: Cool the solution to 0 °C and add acetyl chloride or acetic anhydride (1.1 eq) dropwise.

• Reaction and Work-up: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction with water and extract the product with DCM. Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over sodium sulfate, and concentrate to yield the desired acetamide.

Caption: Derivatization of the primary amine of 3-[(4-aminophenoxy)methyl]benzonitrile.

Construction of Benzoxazole Scaffolds

The ortho-aminophenoxy moiety of the title compound is a precursor for the synthesis of benzoxazoles, a privileged scaffold in medicinal chemistry known for a wide range of biological activities.[1]

Proposed Protocol for Benzoxazole Formation:

• Reaction with Aldehyde: A mixture of 3-[(4-aminophenoxy)methyl]benzonitrile (1.0 eq) and a suitable aldehyde (1.0 eq) is heated in the presence of an oxidizing agent, such as 2-iodoxybenzoic acid (IBX), or a catalyst like p-toluenesulfonic acid in a high-boiling solvent like DMF.[2]

• Cyclization: The reaction proceeds through the formation of a Schiff base intermediate, which then undergoes oxidative cyclization to form the benzoxazole ring.

• Purification: The product can be isolated and purified using standard techniques such as precipitation and recrystallization or column chromatography.

Caption: Proposed pathway for the synthesis of benzoxazole scaffolds.

Conclusion and Future Perspectives

3-[(4-Aminophenoxy)methyl]benzonitrile is a highly valuable and versatile building block for the synthesis of diverse pharmaceutical scaffolds. The protocols provided herein offer a solid foundation for its preparation and derivatization. The strategic combination of a primary amine, an ether linkage, and a nitrile group within a single molecule allows for the exploration of a wide chemical space, particularly in the design of targeted therapies such as kinase inhibitors. Future work in this area could involve the development of novel cyclization reactions utilizing the nitrile group to construct more complex polycyclic systems with unique pharmacological profiles.

References

• PubChem. 3-(4-aminophenoxymethyl)benzonitrile hydrochloride. Retrieved from [Link]

• Gorepatil, P. B., Mane, Y. D., & Ingle, V. S. (2013). A simple, green, and efficient method enables the synthesis of benzoxazoles and benzothiazoles from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium. Synlett, 24(17), 2241-2244.

Sources

• 1. Synthesis of Benzoxazoles_Chemicalbook [chemicalbook.com]
• 2. Facile and efficient synthesis of benzoxazole derivatives using novel catalytic activity of PEG-SO₃H - Arabian Journal of Chemistry [arabjchem.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile

Introduction: The synthesis of 3-[(4-aminophenoxy)methyl]benzonitrile is a critical process in the development of various advanced materials and pharmaceutical intermediates. The most common and direct route to this molecule is the Williamson ether synthesis, a robust and versatile SN2 reaction.[1][2] This reaction involves the nucleophilic substitution of a halide by a phenoxide. In this specific case, the sodium or potassium salt of 4-aminophenol reacts with 3-(chloromethyl)benzonitrile.

However, the bifunctional nature of 4-aminophenol, which contains both a nucleophilic amine and a phenolic hydroxyl group, presents a significant challenge: the potential for competitive N-alkylation alongside the desired O-alkylation. Furthermore, the sensitivity of 4-aminophenol to oxidation can introduce impurities that complicate purification and reduce overall yield.

This guide is designed to serve as a dedicated technical support resource for researchers and chemists. It moves beyond a simple recitation of steps to provide a deep, mechanistic understanding of the challenges involved. Here, you will find troubleshooting advice, frequently asked questions (FAQs), and optimized protocols grounded in established chemical principles to help you systematically diagnose issues and maximize the yield and purity of your synthesis.

Section 1: Reaction Overview and Core Mechanism

The synthesis proceeds via an SN2 mechanism, where the phenoxide ion, formed by deprotonating 4-aminophenol, attacks the electrophilic benzylic carbon of 3-(chloromethyl)benzonitrile, displacing the chloride leaving group.[1][3]

Reaction Scheme:

(4-Aminophenol) + 3-(Chloromethyl)benzonitrile ---(Base, Solvent, Heat)---> 3-[(4-Aminophenoxy)methyl]benzonitrile

Visualization of the SN2 Pathway

The following diagram illustrates the concerted, single-step mechanism of the Williamson ether synthesis.

Caption: SN2 mechanism for the synthesis of the target ether.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My overall yield is consistently low (<50%). What are the most likely causes?

A low yield is typically a result of one or more of the following issues, which are addressed in detail in subsequent questions:

• Dominant Side Reaction: The most significant issue is often the competition between desired O-alkylation and undesired N-alkylation of the 4-aminophenol starting material.

• Incomplete Reaction: This can be due to inefficient formation of the phenoxide nucleophile (wrong base, presence of moisture), suboptimal temperature, or insufficient reaction time.

• Reactant Degradation: 4-Aminophenol is prone to oxidation, especially under basic conditions at elevated temperatures, leading to the formation of colored polymeric impurities and loss of starting material.

• Poor Work-up/Purification: Product loss can occur during extraction, washing, or final purification steps if the protocol is not optimized.

Q2: My reaction mixture turns dark brown or black upon heating. What is causing this and how can I prevent it?

This discoloration is a classic sign of 4-aminophenol oxidation. In the presence of a base and atmospheric oxygen, the electron-rich aminophenol is easily oxidized to quinone-imine species, which can then polymerize into dark, tarry substances.

Solutions:

• Inert Atmosphere: The most effective solution is to run the reaction under an inert atmosphere. Before adding reagents, thoroughly degas your solvent and then maintain a positive pressure of nitrogen or argon throughout the reaction.

• High-Purity Reagents: Use the highest purity 4-aminophenol available. Older bottles that have been exposed to air may already contain oxidized impurities that can catalyze further degradation.

• Temperature Control: Avoid excessive temperatures. While heat is needed to drive the reaction, unnecessarily high temperatures accelerate the rate of oxidation.

Q3: I am seeing two product spots on my TLC plate with very similar Rf values. Is this the N-alkylated isomer, and how can I favor the desired O-alkylation?

It is highly probable that the second spot is the N-alkylated isomer, 3-({[4-(cyanomethyl)phenyl]methyl}amino)phenol. Confirming its identity can be done by separating the isomers via column chromatography and analyzing the fractions by ¹H NMR or mass spectrometry.

Favoring O-alkylation over N-alkylation is the single most important factor for optimizing this synthesis. The strategy hinges on exploiting the significant difference in acidity between the phenolic proton (pKa ≈ 10) and the amine protons (pKa ≈ 35).

Key Strategies to Promote O-Alkylation:

• Choice of Base: This is critical. Use a base that is strong enough to quantitatively deprotonate the phenol but not the amine. Mild inorganic bases are ideal. Sodium hydride (NaH) is often too strong and less selective, leading to a mixture of products.[3][4]

• Solvent Selection: Polar aprotic solvents are superior for SN2 reactions because they solvate the cation of the base but leave the anion (the nucleophile) relatively free and highly reactive.[2][5]

Base	pKa of Conjugate Acid	Suitability for Selective Deprotonation
Potassium Carbonate (K₂CO₃)	10.3	Excellent. Selectively deprotonates the phenol. Widely used and recommended.[3]
Cesium Carbonate (Cs₂CO₃)	10.3	Excellent. Often provides faster reaction rates due to higher solubility.[6]
Sodium Hydroxide (NaOH)	15.7	Fair. Can be used, but its higher basicity may lead to more side products.
Sodium Hydride (NaH)	~36	Poor. Unselective. Will deprotonate both the phenol and the amine.[4]

Q4: What are the optimal solvent and temperature conditions?

The ideal solvent must be polar aprotic and have a boiling point that allows for a suitable reaction temperature.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Notes
N,N-Dimethylformamide (DMF)	153	37	Highly Recommended. Excellent solvent for SN2 reactions, dissolves reactants and bases well.[6]
Dimethyl Sulfoxide (DMSO)	189	47	Excellent Alternative. Similar properties to DMF, can sometimes accelerate reactions.[2]
Acetonitrile (ACN)	82	38	Good Choice. Lower boiling point may require longer reaction times or sealed-vessel reactions.[5]
Acetone	56	21	Acceptable. Can work, but its lower polarity and boiling point make it less effective than DMF or DMSO.

Temperature: A good starting point is 80-100 °C . Monitor the reaction by TLC. If the reaction is sluggish, the temperature can be increased, but be mindful that higher temperatures (>120 °C) can increase the rate of reactant degradation and side-product formation.

Q5: How should I purify the final product to remove unreacted starting materials and the N-alkylated isomer?

A multi-step approach involving extraction and chromatography is typically required.

• Aqueous Work-up: After cooling the reaction mixture, dilute it with water and extract with an organic solvent like ethyl acetate.

  • Wash the organic layer with a dilute base (e.g., 5% NaOH solution) to remove any unreacted 4-aminophenol. The phenoxide formed will be soluble in the aqueous layer.

  • Wash with water and then with brine to remove residual base and DMF/DMSO.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Silica Gel Column Chromatography: This is the most effective method for separating the desired O-alkylated product from the N-alkylated isomer and other non-polar impurities. Use a gradient elution system, starting with a less polar solvent system (e.g., 20% ethyl acetate in hexanes) and gradually increasing the polarity.

  • Recrystallization: If chromatography yields a solid product that is still slightly impure, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) can be performed to achieve high purity.

Section 3: Optimized Experimental Protocol & Workflow

This protocol incorporates the best practices discussed above to maximize yield and purity.

Experimental Workflow Diagram

Caption: Optimized workflow for synthesis and purification.

Step-by-Step Methodology

Reagents:

• 4-Aminophenol (1.0 eq)

• 3-(Chloromethyl)benzonitrile (1.05 eq)[7]

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-aminophenol (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF (approx. 5-10 mL per gram of 4-aminophenol).

• Seal the flask with a septum and purge the system with nitrogen or argon gas for 15 minutes while stirring.

• Add 3-(chloromethyl)benzonitrile (1.05 eq) to the mixture via syringe or as a solid under a positive flow of inert gas.

• Heat the reaction mixture to 90 °C in an oil bath.

• Monitor the reaction progress every 1-2 hours using thin-layer chromatography (TLC) (eluent: 30% ethyl acetate in hexanes). The reaction is typically complete in 4-6 hours.

• Once the 4-aminophenol is consumed, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water (3x the volume of DMF).

• Extract the aqueous mixture with ethyl acetate (3x the volume of DMF). Combine the organic layers.

• Wash the combined organic layers sequentially with 5% aqueous NaOH (2x), deionized water (1x), and saturated aqueous NaCl (brine) (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 10% to 40% ethyl acetate in hexanes.

• Combine the fractions containing the pure product (identified by TLC) and remove the solvent in vacuo to yield 3-[(4-aminophenoxy)methyl]benzonitrile as a solid or oil.

References

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. One moment, please... [chemistrytalk.org]
• 6. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. CAS 64407-07-4: 3-(Chloromethyl)benzonitrile | CymitQuimica [cymitquimica.com]

Technical Support Center: High-Purity Crystallization of 3-[(4-Aminophenoxy)methyl]benzonitrile

[1][2]

Case ID: PUR-AHBN-001 Subject: Recrystallization Solvents & Troubleshooting for Crisaborole Intermediate Assigned Scientist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Solvent Selection Strategy

Compound Profile: 3-[(4-Aminophenoxy)methyl]benzonitrile (often referred to as AHBN ) is a critical intermediate in the synthesis of benzoxaborole therapeutics (e.g., Crisaborole).[1] Its structure combines a polar nitrile group, a flexible ether linkage, and a reactive primary amine.[1]

The Challenge: The primary amine makes this compound susceptible to oxidative degradation (pinking/browning), while the ether linkage often leads to "oiling out" rather than distinct crystal formation. Purity is essential to prevent side-reactions in downstream boron-insertion steps.[1]

Recommended Solvent Systems

Solvent System	Ratio (v/v)	Classification	Application Case
Ethanol / Water	9:1 to 4:1	Primary (Preferred)	Best balance of yield and impurity rejection.[1] The water acts as an anti-solvent to force precipitation upon cooling, while ethanol solubilizes the ether backbone hot.
Isopropanol (IPA)	100% or 95%	Green Alternative	Slower crystallization kinetics. Good for large batches where "oiling out" is a risk; promotes larger crystal growth.
Toluene / Heptane	1:2	Non-Polar Option	Use only if the crude contains significant water-soluble salts or polar tars. Excellent for removing unreacted 4-aminophenol.
Ethyl Acetate / Hexane	1:3	Rapid Isolation	Fast precipitation but higher risk of trapping impurities. Use for flash purification, not final GMP steps.

Detailed Experimental Protocol (SOP)

Protocol A: Standard Recrystallization (Ethanol/Water)

Target Purity: >99.5% (HPLC)[1]

• Dissolution:

  • Charge crude 3-[(4-Aminophenoxy)methyl]benzonitrile into a flask equipped with a reflux condenser and nitrogen inlet.[1]

  • Add Ethanol (absolute) at a ratio of 5 mL per gram of solid.

  • Heat to reflux (approx. 78°C) with gentle stirring.

  • Observation: If the solid does not dissolve completely, add Ethanol in 1 mL/g increments. If a dark, oily residue remains at the bottom, this is likely inorganic salt or polymerized impurity—do not try to dissolve it.[1]

• Hot Filtration (Critical for Color Removal):

  • While refluxing, add Activated Carbon (5 wt%) to absorb oxidized amine species.[1] Stir for 10 minutes.

  • Filter the hot solution through a pre-warmed Celite pad or sintered glass funnel.

  • Note: The filtrate should be clear to pale yellow. If it is dark orange/brown, repeat carbon treatment.[1]

• Crystallization:

  • Reheat filtrate to near boiling.

  • Slowly add Deionized Water dropwise until a faint, persistent turbidity (cloudiness) appears.[1]

  • Add a few drops of Ethanol to clear the solution (make it just soluble).

  • Remove heat and allow the flask to cool to room temperature slowly (over 2–3 hours). Do not use an ice bath yet.[1]

• Isolation:

  • Once thick crystals have formed at room temperature, cool the flask to 0–5°C (ice bath) for 30 minutes to maximize yield.

  • Filter the crystals and wash with cold Ethanol/Water (1:1) .

  • Dry under vacuum at 40°C.

Technical Troubleshooting Guide

Scenario 1: The "Oiling Out" Phenomenon

Symptom: As the solution cools, the product separates as a liquid oil droplets at the bottom rather than solid crystals. Cause: The solution is too concentrated, or the cooling rate is too fast, pushing the compound out of solution faster than the crystal lattice can organize.

Corrective Action (The "Seed & Starve" Method):

• Reheat the mixture until the oil redissolves (add a small amount of Ethanol if needed).

• Add a seed crystal of pure product at a temperature just below the boiling point.

• Cool extremely slowly (wrap the flask in a towel or use a programmable bath).

• Agitation: Stir slowly. Vigorous stirring promotes oiling; slow stirring promotes growth.

Scenario 2: Persistent Pink/Brown Coloration

Symptom: The isolated solid is off-white or pinkish. Cause: Oxidation of the aniline (amine) moiety. This is autocatalytic; traces of oxidized product accelerate further degradation.

Corrective Action:

• Nitrogen Sparging: Degas all solvents with nitrogen before use.

• Acid Wash: If the color persists, dissolve the crude in Ethyl Acetate and wash with dilute Sodium Bisulfite (

  ) solution before the recrystallization step. This reduces the colored quinone-like impurities.

• Salt Formation (Pro-Tip): Convert the free base to the Hydrochloride Salt using HCl in Ethanol. The salt is much more stable to oxidation and crystallizes readily. It can be neutralized back to the free base later if required.

Process Visualization

Figure 1: Purification Decision Logic

Caption: Logical workflow for selecting the correct purification path based on crude impurity profile.

[2]

Frequently Asked Questions (FAQs)

Q: Can I use Methanol instead of Ethanol? A: Yes, Methanol is a stronger solvent for this compound.[1] However, because the solubility is too high in Methanol, you will need a higher ratio of water (anti-solvent) to force precipitation, which increases the risk of oiling out.[1] Ethanol provides a gentler solubility curve.

Q: My yield is low (<60%). Where is the product? A: The amine group makes the compound slightly soluble in the mother liquor, especially if the water content is too low.

• Fix: Concentrate the mother liquor (filtrate) by 50% on a rotavap and cool it again to harvest a "second crop" of crystals. Note that the second crop is usually less pure than the first.

Q: How do I store the purified compound? A: Store in an amber vial (light sensitive) under an inert atmosphere (Nitrogen or Argon) at 2–8°C. The amine group will slowly oxidize in air, turning the white powder pink over time.[1]

References

• Pfizer Inc. (2011). Boron-containing small molecules as anti-inflammatory agents. U.S. Patent No.[2][3] 8,039,451.[4] Washington, DC: U.S. Patent and Trademark Office.[1] Link

• Glenmark Pharmaceuticals Ltd. (2018). Process for preparation of Crisaborole and intermediates thereof.[3][4] World Intellectual Property Organization Patent WO2018150327A1. Link

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General reference for recrystallization of aromatic amines).

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Reference for general purification of benzonitriles).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Process for the purification of p-aminophenol - Patent US-4440954-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. الويبو - البحث في مجموعات البراءات الدولية والوطنية [patentscope.wipo.int]
• 4. Improved Process For The Preparation Of Crisaborole [quickcompany.in]

Technical Support Center: Purification of 3-[(4-Aminophenoxy)methyl]benzonitrile

This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven solutions for the purification of 3-[(4-Aminophenoxy)methyl]benzonitrile. The following sections offer a blend of theoretical principles and practical, field-tested protocols to address common challenges encountered during the purification of this important synthetic intermediate.

I. Understanding the Molecule and Potential Impurities

3-[(4-Aminophenoxy)methyl]benzonitrile is synthesized via a Williamson ether synthesis, an SN2 reaction between an alkoxide and an organohalide.[1][2] Understanding this synthetic route is crucial for anticipating potential impurities.

Common Synthesis Route:

• Step 1: Deprotonation of 4-aminophenol with a suitable base (e.g., sodium hydride, potassium carbonate) to form the phenoxide.

• Step 2: Reaction of the phenoxide with 3-(bromomethyl)benzonitrile.

Anticipated Impurities:

A thorough understanding of the reaction mechanism and potential side reactions allows for a targeted purification strategy.

Impurity Class	Specific Examples	Origin
Starting Materials	Unreacted 4-aminophenol, Unreacted 3-(bromomethyl)benzonitrile	Incomplete reaction.
Side-Products	Products of elimination from 3-(bromomethyl)benzonitrile, Products from alkylation on the aromatic ring.[1]	The Williamson reaction often competes with base-catalyzed elimination.[1] The aryloxide can also act as an ambident nucleophile, leading to ring alkylation.[1]
Solvent & Reagent Residues	High-boiling point solvents (e.g., DMF, DMSO), Base (e.g., K2CO3)	Incomplete removal during workup.
Degradation Products	Oxidation products of the aminophenol moiety	Exposure to air and light, especially at elevated temperatures.

II. Analytical Characterization: "Know Your Enemy"

Before attempting purification, it is essential to identify and quantify the impurities present in your crude sample.

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating the main compound from potential impurities. A reverse-phase C18 column is often suitable for this class of compounds.[3] A typical starting method would involve a mobile phase of acetonitrile and a phosphate buffer.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for structural elucidation of the desired product and can help identify major impurities by comparing the crude spectrum to a reference spectrum of the pure compound.[4] Samples are typically dissolved in deuterated solvents like CDCl₃ or DMSO-d₆.[5][6]

• Mass Spectrometry (MS): Provides molecular weight information, which can help in identifying unknown impurities.

III. Troubleshooting and Purification Protocols

This section is structured in a question-and-answer format to directly address common issues encountered during the purification of 3-[(4-Aminophenoxy)methyl]benzonitrile.

Frequently Asked Questions (FAQs)

Q1: My crude product is an oil and won't solidify. How can I induce crystallization?

A1: The oily nature of a crude product is often due to the presence of residual solvent or impurities that lower the melting point.[7]

• Scratching: Use a glass rod to scratch the inside of the flask at the air-liquid interface. This creates nucleation sites for crystal growth.[7][8]

• Seeding: Introduce a tiny crystal of pure 3-[(4-Aminophenoxy)methyl]benzonitrile to the cooled solution to initiate crystallization.[9]

• Solvent Addition: Adding a small amount of a non-solvent (a solvent in which your compound is poorly soluble) can sometimes induce precipitation.[7]

• Patience: Some compounds require extended periods at low temperatures to crystallize. Storing the sample in a refrigerator or freezer overnight can be effective.[7]

Q2: I'm seeing multiple spots on my TLC plate. What's the best initial approach to purification?

A2: Multiple spots indicate the presence of several impurities. The choice of purification technique depends on the nature and quantity of these impurities.

• For significant quantities of impurities with different polarities: Column chromatography is generally the most effective method.

• For minor impurities or if the product is a solid: Recrystallization may be sufficient and is often a more scalable technique.[7]

Troubleshooting Guide: In-depth Protocols

Problem 1: Low Purity After Initial Workup (<90% by HPLC)

This is a common scenario, especially if the reaction has not gone to completion or if side reactions have occurred.

Recrystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility at different temperatures.[10][11][12]

dot

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• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. rsc.org [rsc.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. chemrevise.org [chemrevise.org]
• 7. Purification – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. mt.com [mt.com]
• 12. scs.illinois.edu [scs.illinois.edu]

Technical Support Center: Preventing Oxidation of 3-[(4-Aminophenoxy)methyl]benzonitrile

<-4>

Welcome to the technical support center for handling 3-[(4-Aminophenoxy)methyl]benzonitrile and related aniline derivatives. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of amino group oxidation. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the integrity of your experiments.

Introduction: The Challenge of Aniline Oxidation

Aniline and its derivatives, such as 3-[(4-Aminophenoxy)methyl]benzonitrile, are foundational building blocks in medicinal chemistry and materials science. However, the amino group attached to the aromatic ring makes these compounds highly susceptible to oxidation.[1] This oxidation can occur upon exposure to atmospheric oxygen, chemical oxidants, or even during routine experimental manipulations, leading to the formation of colored impurities and complex product mixtures.[1][2] Understanding and preventing this degradation is critical for reproducible and successful synthetic outcomes.

The oxidation of anilines can proceed through various mechanisms, often involving radical intermediates or the formation of species like nitrosobenzene, ultimately leading to products such as azoxybenzenes, nitrobenzenes, and polymeric materials.[3][4] The presence of a hydroxyl group, as in the aminophenol moiety of the topic compound, can further complicate matters, as these compounds are readily oxidized, especially in the presence of a base.[5][6]

This guide provides practical, field-proven strategies to mitigate the oxidation of the amino group in 3-[(4-Aminophenoxy)methyl]benzonitrile, ensuring the purity and stability of your compound throughout your research and development workflow.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments with 3-[(4-Aminophenoxy)methyl]benzonitrile.

Issue 1: My reaction or sample solution is turning dark (e.g., brown, black). What is happening?

Cause: A color change to dark brown or black is a classic indicator of aniline oxidation.[7] The amino group is likely being oxidized to form highly colored polymeric byproducts or quinone-imine structures, a reaction that can be catalyzed by air, light, or trace metal impurities.[8]

Solutions:

• Implement an Inert Atmosphere: The most effective way to prevent air oxidation is to work under an inert atmosphere.

  • Degas Solvents: Before use, purge your solvents with an inert gas like nitrogen or argon for at least 15-30 minutes to remove dissolved oxygen.[7]

  • Reaction Setup: Assemble your glassware while maintaining a positive pressure of inert gas. Use techniques like a Schlenk line or a glovebox for sensitive reactions.[8]

  • Reagent Addition: Transfer solutions of your aniline derivative via cannula or syringe under a blanket of inert gas.[8]

• Control the pH: The rate of aniline oxidation can be pH-dependent.

  • For many aniline derivatives, oxidation rates increase in acidic conditions, peaking near the pKa of the specific compound.[8] Consider buffering your reaction mixture to maintain an optimal, non-oxidizing pH.

• Use Antioxidants or Radical Scavengers: For storage or less sensitive reactions, the addition of a small amount of an antioxidant or a free radical scavenger can inhibit the oxidation process. Examples include butylated hydroxytoluene (BHT) or 2,2,6,6-tetramethylpiperidin-1-oxyl (TEMPO).[3]

Issue 2: My LC-MS or GC-MS analysis shows multiple unexpected peaks. How can I identify oxidation byproducts?

Cause: The presence of multiple unexpected peaks, often with higher molecular weights, suggests the formation of various oxidation products. Common byproducts of aniline oxidation include dimers (azoxybenzenes), trimers, and higher-order polymers.[3][9] You may also see products corresponding to the addition of oxygen, such as nitro or nitroso compounds.[2]

Solutions:

• Mass Spectrometry Analysis:

  • Look for masses corresponding to dimeric species (2 x M), (2 x M - 16) for azoxy compounds, or (2 x M - 2) for azo compounds, where M is the mass of your starting material.

  • Check for the addition of oxygen atoms (+16 for nitroso, +32 for nitro).

• Chromatographic and Spectroscopic Analysis:

  • TLC: Unprotected anilines can streak or show multiple spots on a TLC plate if oxidation is occurring. The appearance of colored spots is a strong indicator.

  • GC-MS: Gas chromatography coupled with mass spectrometry is a powerful tool for separating and identifying volatile aniline derivatives and their byproducts.[10][11]

  • Colorimetric Tests: Specific colorimetric methods can be used to quantify aniline in the presence of its oxidation products, which can help in monitoring the extent of degradation.[12]

Issue 3: I need to perform a reaction on another part of the molecule, but the amino group is interfering or degrading.

Cause: The high reactivity of the amino group makes it susceptible to participation in unwanted side reactions or degradation under various reaction conditions.

Solution: Employ a Protecting Group Strategy

Protecting the amino group as a less reactive derivative is a standard and highly effective strategy in organic synthesis.[13][14] For anilines, the most common and robust protecting group is the tert-butoxycarbonyl (Boc) group.[15][16]

• Why Boc? The Boc group converts the nucleophilic amine into a carbamate, which is significantly less reactive and stable to a wide range of non-acidic reaction conditions.[14] The protection is generally high-yielding, and the Boc group can be cleanly removed under acidic conditions.[15][16][17]

Frequently Asked Questions (FAQs)

Q1: What is the best protecting group for the amino group in 3-[(4-Aminophenoxy)methyl]benzonitrile?

For most applications, the tert-butoxycarbonyl (Boc) group is the recommended choice. It offers an excellent balance of stability and ease of removal. The resulting N-Boc protected aniline is stable to many reagents and reaction conditions where the free amine would react or degrade.[15][18]

Q2: How do I perform a Boc protection on my aniline derivative?

A general and reliable method involves reacting the aniline with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[17] A detailed protocol is provided in the "Experimental Protocols" section below.

Q3: Are there any challenges with Boc protection of anilines?

Anilines, especially those with electron-withdrawing groups, can be less nucleophilic and may react slowly with Boc₂O. In such cases, using a catalyst like 4-dimethylaminopyridine (DMAP) or slightly elevated temperatures can facilitate the reaction.[17]

Q4: How can I remove the Boc group after my synthetic steps are complete?

The Boc group is readily cleaved under acidic conditions.[16][17] The most common method is treatment with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[16][19] Other options include using hydrochloric acid (HCl) in methanol or ethyl acetate.[16][17] For acid-sensitive substrates, alternative deprotection methods are available.[19]

Q5: Can I selectively protect the aromatic amine in the presence of an aliphatic amine?

Yes, selective protection is possible due to the difference in pKa values between aromatic and aliphatic amines.[20] By carefully controlling the reaction conditions, you can achieve regioselective protection of the more acidic aromatic amine.[20]

Visualization of Key Processes

Oxidation Pathway of Anilines

Caption: A simplified diagram illustrating the oxidation of anilines.

Boc Protection and Deprotection Workflow

Caption: Workflow for protecting an aniline with a Boc group.

Experimental Protocols

Protocol 1: N-Boc Protection of 3-[(4-Aminophenoxy)methyl]benzonitrile

This protocol provides a reliable method for the N-Boc protection of anilines.[19]

Materials:

• 3-[(4-Aminophenoxy)methyl]benzonitrile

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF)

• Water (deionized)

• Dichloromethane (DCM)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stir bar and stir plate

• Ice bath

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 3-[(4-Aminophenoxy)methyl]benzonitrile (1.0 equiv) and triethylamine (3.0 equiv) in a 2:1 v/v mixture of THF and water. Stir at room temperature until all solids are dissolved.[19]

• Reaction: Cool the reaction mixture to 0°C in an ice bath. Add di-tert-butyl dicarbonate (Boc₂O) (1.5 equiv) to the solution in one portion.[19]

• Stirring: Stir the reaction mixture at 0°C for at least 2 hours, then allow it to warm to room temperature and continue stirring for an additional 4 hours.[19] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator. Extract the remaining aqueous residue with dichloromethane (3 x 20 mL).[19]

• Washing: Combine the organic layers and wash with deionized water (2 x 10 mL) and then with brine (1 x 10 mL).[19]

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected product.[19] For most substrates, this procedure yields a product of high purity without further purification.

Protocol 2: N-Boc Deprotection using Trifluoroacetic Acid (TFA)

This protocol describes the removal of the Boc protecting group under acidic conditions.[19]

Materials:

• N-Boc protected 3-[(4-Aminophenoxy)methyl]benzonitrile derivative

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Round-bottom flask

• Magnetic stir bar and stir plate

Procedure:

• Setup: Dissolve the N-Boc protected compound in dichloromethane (DCM).

• Reagent Addition: Add trifluoroacetic acid (TFA) to the solution (typically 25-50% v/v).[19]

• Reaction: Stir the mixture at room temperature. The reaction is usually complete within 1-2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Carefully neutralize the reaction mixture by slowly adding it to a saturated solution of sodium bicarbonate.

• Isolation: Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the deprotected amine. The product is often obtained as the trifluoroacetate salt; a basic workup will yield the free amine.[19]

Data Summary

Comparison of Common Amine Protecting Groups

Protecting Group	Abbreviation	Protection Conditions	Deprotection Conditions	Stability
tert-Butoxycarbonyl	Boc	Boc₂O, base (e.g., TEA, NaOH)	Strong acid (TFA, HCl)[17][21]	Base stable, nucleophile stable
Benzyloxycarbonyl	Cbz	Cbz-Cl, base	Catalytic hydrogenolysis (H₂, Pd/C)	Acid stable, base stable
Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu, base	Base (e.g., piperidine)	Acid stable
Acetyl	Ac	Ac₂O or AcCl, base	Acid or base hydrolysis (harsh)	Robust, but deprotection can be difficult

This guide provides a comprehensive framework for understanding and preventing the oxidation of 3-[(4-Aminophenoxy)methyl]benzonitrile. By implementing these strategies, researchers can ensure the integrity of their materials and the reliability of their experimental results.

References

• The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implic

• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. MDPI. [Link]

• Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. PMC. [Link]

• (A) Traditional reaction mechanism for aniline oxidation, (B) Proposed... ResearchGate. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Oxidation of Aniline using Different Reaction Pathways. Asian Publication Corporation. [Link]

• 4-AMINOPHENOL. Ataman Kimya. [Link]

• Quantification of Aniline with Bleaching Powder via Indophenol Reaction and Its Residual Determination in Lubricating Oils. AccScience Publishing. [Link]

• Colorimetric determination of aniline in the presence of 4-aminophenol and other oxidation products. Analyst (RSC Publishing). [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Highly efficient chemoselective N-TBS protection of anilines under exceptional mild conditions in the eco-friendly solvent 2-methyltetrahydrofuran. Green Chemistry (RSC Publishing). [Link]

• Electrochemical Oxidation of Some Aminophenols in Various pHs. Request PDF. [Link]

• Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development - ACS Publications. [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. [Link]

• Protecting Groups in Peptide Synthesis. Request PDF. [Link]

• What is the most efficient method to protect aromatic amines. apart from acetylation?. ResearchGate. [Link]

• Inhibition of amine oxidation.

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. United States Environmental Protection Agency. [Link]

• Aminophenol: Properties, Production, Reactions And Uses. Chemcess. [Link]

• 4-Aminophenol. Wikipedia. [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Potential radioprotective agents. 2. Substituted anilines. PubMed. [Link]

• A Method for the Selective Protection of Aromatic Amines in the Presence of Aliphatic Amines. ResearchGate. [Link]

• Triisopropylsilyloxycarbonyl (“Tsoc”): A New Protecting Group for 1° and 2° Amines. The Journal of Organic Chemistry - ACS Publications. [Link]

• Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. Oxford Academic. [Link]

• Determination of aniline by adsorptive stripping voltammetry using an improved diazotization and coupling procedure application to the evaluation of the light degradation of D&C red no. 33 in the presence of ascorbic acid. PubMed. [Link]

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. [Link]

• A review on the degradation of acetaminophen by advanced oxidation process: pathway, by-products, biotoxicity, and density functional theory calculation. RSC Publishing. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate. [Link]

• 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O). PubChem. [Link]

• How to recrystalize 3,5 dimethoxy aniline after years of oxidation. Stack Exchange. [Link]

• An improved synthesis of 3-hydroxy-4-amino-benzonitrile.

• Synthesis of 3-methoxy-4-methylbenzonitrile. PrepChem.com. [Link]

• Proposed route for the formation of 3,4-methylenedioxybenzonitrile (8). ResearchGate. [Link]

• An improved synthesis of 3-hydroxy-4-amino-benzonitrile.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectral Analysis of 3-[(4-Aminophenoxy)methyl]benzonitrile

Introduction

In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel synthetic compounds is a cornerstone of progress. 3-[(4-Aminophenoxy)methyl]benzonitrile is a molecule of interest, featuring a flexible ether linkage between two distinct aromatic systems: an electron-rich aminophenoxy group and an electron-deficient benzonitrile moiety. This unique electronic and structural arrangement presents a compelling case for detailed spectroscopic analysis.

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-[(4-Aminophenoxy)methyl]benzonitrile. Moving beyond a simple peak-list, we will dissect the spectrum with the rigor of a Senior Application Scientist, explaining the causal relationships between the molecule's structure and its spectral output. We will compare its spectral features with those of simpler, constituent analogues to provide a comprehensive understanding of how intramolecular interactions manifest in the NMR spectrum.

The Foundational Principles: Decoding Aromatic ¹H NMR Spectra

Before analyzing the target molecule, it is crucial to understand the factors governing the ¹H NMR spectra of substituted benzene rings. The chemical shift (δ) of an aromatic proton is highly sensitive to the electronic environment, which is modulated by the substituents on the ring.[1]

• Electron-Donating Groups (EDGs): Groups like amino (-NH₂) and alkoxy (-OR) increase electron density on the ring, particularly at the ortho and para positions. This "shielding" effect shifts the proton signals to a lower chemical shift (upfield).[2]

• Electron-Withdrawing Groups (EWGs): Groups like nitrile (-C≡N) decrease electron density on the ring. This "deshielding" effect causes the attached protons to experience a stronger external magnetic field, shifting their signals to a higher chemical shift (downfield).[3]

• Spin-Spin Coupling: Protons on adjacent carbons ("vicinal" protons) interact through the bonding electrons, causing their signals to split. In aromatic systems, the magnitude of this interaction, the coupling constant (J), is distance-dependent:

  • ortho-coupling (³J): Typically 7–10 Hz, between protons on adjacent carbons.[2]

  • meta-coupling (⁴J): Smaller, around 2–3 Hz, between protons separated by two carbons.[2]

  • para-coupling (⁵J): Generally close to 0 Hz and often not resolved.

These fundamental principles form the predictive framework for our analysis.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

Trustworthy data is the bedrock of accurate analysis. The following protocol outlines the steps for acquiring a publication-quality ¹H NMR spectrum. This self-validating workflow ensures reproducibility and minimizes artifacts.

Caption: Structure of 3-[(4-Aminophenoxy)methyl]benzonitrile with proton labeling.

Based on established principles of chemical shifts and substituent effects, the following assignments for the ¹H NMR spectrum can be predicted. [4][5][6]

Proton Label	Predicted δ (ppm)	Integration	Multiplicity	Justification
H(NH₂) (amine)	~5.1	2H	Broad Singlet	Labile protons, chemical shift is concentration and solvent dependent. Broadness due to exchange and quadrupolar coupling with ¹⁴N.
Hc, Hg (benzonitrile)	7.7 - 7.9	2H	Multiplet	Protons ortho to the electron-withdrawing nitrile group are the most deshielded in this ring system.
Hd, Hf (benzonitrile)	7.5 - 7.7	2H	Multiplet	Protons meta and para to the nitrile group are less deshielded than Hc/Hg. Complex splitting due to multiple ortho and meta couplings.
Hb (aminophenoxy)	6.8 - 7.0	2H	Doublet	Protons ortho to the ether oxygen and meta to the strongly electron-donating -NH₂ group. Appears as a doublet of an AA'BB' system.
Ha (aminophenoxy)	6.6 - 6.8	2H	Doublet	Protons ortho to the -NH₂ group and meta to the ether oxygen. These are the most shielded aromatic protons due to the powerful EDG effect of the amine.

| He (methylene) | ~5.2 | 2H | Singlet | Benzylic protons adjacent to an electronegative oxygen atom are deshielded. Appears as a singlet as there are no adjacent protons. |

Comparative Analysis: Building Understanding from Simpler Analogues

To truly appreciate the spectral features of the target molecule, we must compare it to its constituent parts. This comparison validates our assignments and provides deeper insight into the interplay of electronic effects.

Compound	Aromatic Protons (δ ppm)	Benzylic Protons (δ ppm)	Key Takeaway
Benzene	~7.33 (singlet) [7]	N/A	The baseline reference for unsubstituted aromatic protons.
Benzonitrile	7.48 (meta), 7.56 (para), 7.66 (ortho) [3]	N/A	The -CN group deshields all protons, with the ortho protons being most affected. [3][8]
Aniline	6.7 (para), 6.8 (ortho), 7.2 (meta) [2]	N/A	The -NH₂ group strongly shields the ortho and para protons, shifting them significantly upfield from benzene.
Benzyl methyl ether	~7.3 (multiplet)	~4.5 (singlet)	Provides a reference for the chemical shift of benzylic protons next to an ether oxygen.
3-[(4-Aminophenoxy)methyl]benzonitrile (Target)	Ring 1 (Aminophenoxy): 6.6 - 7.0Ring 2 (Benzonitrile): 7.5 - 7.9	~5.2 (singlet)	The spectrum is a composite of its parts. The aminophenoxy protons are shielded (upfield), while the benzonitrile protons are deshielded (downfield). The benzylic protons are further deshielded compared to benzyl methyl ether due to the influence of the benzonitrile ring.

This comparative approach demonstrates that the two aromatic rings in the target molecule are electronically isolated by the -CH₂O- linker. The aminophenoxy ring behaves like a typical electron-rich system, while the benzonitrile ring behaves as an electron-poor one. The chemical shift of the methylene bridge protons (He) is a sensitive probe of the electronic nature of the adjacent aromatic ring.

Conclusion

The ¹H NMR spectrum of 3-[(4-Aminophenoxy)methyl]benzonitrile is a textbook example of how fundamental principles of chemical shift and spin-spin coupling can be applied to elucidate a complex molecular structure. By systematically analyzing the integration, multiplicity, and chemical shift of each signal and comparing them to simpler reference compounds, we can assign every proton with a high degree of confidence. The clear separation of signals for the electron-rich aminophenoxy ring and the electron-deficient benzonitrile ring, bridged by a distinct benzylic ether singlet, provides an unambiguous spectral fingerprint for this molecule. This guide serves as a robust framework for researchers, enabling them to approach similar analytical challenges with expertise and scientific rigor.

References

• Vertex AI Search. (n.d.).
• Chemistry LibreTexts. (2024, March 17). 15.
• Diehl, P., Khetrapal, C. L., & Lienhard, U. (n.d.). Determination of the structure of benzonitrile by nuclear magnetic resonance : Analysis of 'H and '3C spectra of.
• Royal Society of Chemistry. (n.d.).
• KPU Pressbooks. (n.d.). 6.
• Jasperse, J. (n.d.).
• ResearchGate. (n.d.).
• Wiley-VCH. (n.d.).
• Abraham, R. J., et al. (n.d.). Proton Chemical Shifts in NMR. Part 151. Proton chemical shifts in nitriles and the electric field and π electron effects of. Modgraph.
• Royal Society of Chemistry. (2024, April 9).
• ChemicalBook. (n.d.). Benzonitrile(100-47-0) 1H NMR spectrum.
• ChemicalBook. (n.d.). 3-[(4-aminophenoxy)methyl]benzonitrile.
• Biological Magnetic Resonance Bank. (n.d.).
• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES.
• (n.d.).
• Wikipedia. (n.d.). Benzonitrile.
• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups.
• PubChem. (n.d.). 3-((Aminooxy)methyl)benzonitrile.
• (n.d.). Tables For Organic Structure Analysis.
• PubChemLite. (n.d.). 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O).
• SpectraBase. (n.d.). 3-Amino-4-methylbenzonitrile - Optional[1H NMR] - Spectrum.
• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table.
• PubChem. (n.d.). 3-Amino-4-methoxybenzonitrile.
• NIST. (n.d.). Benzonitrile, 4-[[(4-methoxyphenyl)methylene]amino]-.
• (n.d.). 3. 1H NMR Spectroscopy.

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Thermal Stability Profile: 3-[(4-Aminophenoxy)methyl]benzonitrile vs. Fully Aromatic Ethers

This guide provides an in-depth technical comparison of 3-[(4-Aminophenoxy)methyl]benzonitrile against its fully aromatic analogs. It focuses on the structural implications of the "benzyl ether" linkage versus the "aromatic ether" linkage found in standard high-performance monomers.

Executive Summary: The "Methyl" Weakness

In the development of high-performance thermosets (polyimides, phthalonitriles), thermal stability is dictated by the weakest bond in the polymer backbone.

3-[(4-Aminophenoxy)methyl]benzonitrile contains a benzyl phenyl ether linkage (Ar-CH₂-O-Ar). While this compound offers unique curing potential via its nitrile group, its thermal stability is significantly lower than fully aromatic alternatives due to the presence of the methylene (-CH₂-) bridge.

• Target Compound: 3-[(4-Aminophenoxy)methyl]benzonitrile

  Limit: ~300–350°C (Benzylic C-O cleavage).

• Primary Alternative: 3-(4-Aminophenoxy)benzonitrile

  Limit: >450°C (Fully aromatic ether stability).

• Industry Standard: 4,4'-Oxydianiline (ODA)

  Limit: >500°C (High-performance polyimide precursor).

Recommendation: Use the target compound only if lower processing temperatures are required or if specific flexibility/solubility from the methylene spacer is necessary. For maximum thermal endurance, switch to the fully aromatic analog 3-(4-Aminophenoxy)benzonitrile .

Comparative Technical Analysis

Structural Comparison

The critical difference lies in the ether linkage. The target compound is a benzyl ether , whereas the alternatives are diaryl ethers .

Feature	Target: 3-[(4-Aminophenoxy)methyl]benzonitrile	Alternative: 3-(4-Aminophenoxy)benzonitrile	Standard: 4,4'-Oxydianiline (ODA)
Linkage Type	Benzyl Phenyl Ether (Ar-CH₂-O-Ar)	Diaryl Ether (Ar-O-Ar)	Diaryl Ether (Ar-O-Ar)
Bond Dissociation Energy	~250–270 kJ/mol (Benzylic C-O)	~400+ kJ/mol (Aromatic C-O)	~400+ kJ/mol (Aromatic C-O)
Onset of Decomposition ( )	~300°C – 350°C	>450°C	>500°C
Oxidative Stability	Low: Benzylic hydrogens are susceptible to radical attack and oxidation.	High: No aliphatic hydrogens; highly resistant to oxidation.	High: Fully aromatic structure.
Curing Mechanism	Nitrile trimerization (Triazine) or Imidization.	Nitrile trimerization (Triazine) or Imidization.	Imidization (with dianhydride).

Mechanistic Insight: Why the Target Fails Earlier

The thermal degradation of 3-[(4-Aminophenoxy)methyl]benzonitrile follows a specific pathway distinct from aromatic ethers.

• Benzylic Homolysis: At temperatures approaching 300°C, the bond between the methylene carbon and the oxygen atom (CH₂-O) weakens.

• Radical Formation: Homolytic cleavage generates a benzyl radical (stabilized by the nitrile-substituted ring) and a phenoxy radical .

• Cascade Degradation: These radicals rapidly initiate chain scission, leading to the release of volatile fragments (e.g., toluene derivatives, phenols) and char formation.

In contrast, fully aromatic ethers (Alternatives) require massive energy input to break the sp² Carbon - Oxygen bond, allowing them to survive processing temperatures up to 500°C.

Visualization of Degradation Pathways[2]

The following diagram illustrates the structural vulnerability of the target compound compared to the robust aromatic analog.

Figure 1: Comparative thermal degradation pathways showing the vulnerability of the benzyl ether linkage.

Experimental Validation Protocols

To empirically verify these claims in your specific formulation, use the following self-validating protocols.

Thermogravimetric Analysis (TGA)

Objective: Determine the Onset Decomposition Temperature (

) and Char Yield.

• Instrument: TGA (e.g., TA Instruments Q500).

• Sample: 5–10 mg of dried monomer or cured resin.

• Purge Gas: Nitrogen (Inert stability) and Air (Oxidative stability), flow rate 40-60 mL/min.

• Ramp Rate: 10°C/min from 50°C to 800°C.

• Data Analysis:

  • Identify temperature at 5% weight loss (

    ).

  • Pass Criteria (Target):

    .

  • Pass Criteria (Alternative):

    .

  • Note: A sharp weight loss near 350°C in the target compound confirms benzylic cleavage.

Differential Scanning Calorimetry (DSC)

Objective: Distinguish between Melting (

), Curing ( ), and Degradation.

• Instrument: DSC (e.g., TA Instruments Q2000).

• Pan: Hermetically sealed aluminum pan (to contain volatiles).

• Protocol: Heat-Cool-Heat cycle (-50°C to 350°C at 10°C/min).

• Critical Observation:

  • Look for an exothermic peak (curing of Nitrile group) vs. endothermic baseline shift (degradation).

  • If the degradation endotherm overlaps with the curing exotherm (approx 250-300°C), the material is unsuitable for high-temperature curing.

References

• Thiemann, T., et al. (2025).[1] Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. MDPI. Link

• Cronje, K.J., et al. (2011). Thermolysis of ether bonds relevant to coal liquefaction. ResearchGate. Link

• Savage, P.E., et al. (2013). Hydrolysis kinetics of benzyl phenyl ether in high temperature liquid water. ResearchGate. Link

• National Institute of Standards and Technology (NIST). Benzonitrile Thermochemistry Data. NIST WebBook.[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzonitrile [webbook.nist.gov]

A Senior Application Scientist’s Guide to the Elemental Analysis of 3-[(4-Aminophenoxy)methyl]benzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Formula

In the landscape of pharmaceutical development and advanced chemical research, 3-[(4-Aminophenoxy)methyl]benzonitrile (Molecular Formula: C₁₄H₁₂N₂O) stands as a significant building block. Its unique structure, featuring a nitrile, an ether linkage, and an amine, makes it a versatile intermediate. However, the utility of any such compound is fundamentally tied to its purity and verified identity. Elemental analysis provides the foundational data to confirm a compound's empirical formula, offering a quantitative measure of its composition and purity.

This guide moves beyond a simple recitation of standards. As a senior application scientist, my objective is to provide a comprehensive framework for the elemental analysis of 3-[(4-Aminophenoxy)methyl]benzonitrile. We will explore not just the "what" but the "why"—explaining the causal logic behind choosing specific analytical techniques, interpreting the resulting data, and comparing its elemental profile to structurally similar alternatives. This document is designed to be a self-validating system, grounding every protocol and claim in authoritative standards and practices.

Theoretical Elemental Composition: The Benchmark for Purity

Before any analysis begins, we must establish the theoretical or "true" elemental composition of 3-[(4-Aminophenoxy)methyl]benzonitrile based on its molecular formula, C₁₄H₁₂N₂O. This calculated profile is the benchmark against which all experimental results will be measured.

Molecular Weight: 224.26 g/mol

Element	Symbol	Atomic Weight ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Mass Percentage (%)
Carbon	C	12.011	14	168.154	74.98%
Hydrogen	H	1.008	12	12.096	5.39%
Nitrogen	N	14.007	2	28.014	12.49%
Oxygen	O	15.999	1	15.999	7.13%

This table represents the ideal elemental fingerprint of a 100% pure sample. Any significant deviation from these values in experimental analysis signals the presence of impurities, residual solvents, or an incorrect molecular structure.

Core Compositional Analysis: Combustion (CHN/O) Method

The gold standard for determining the bulk elemental composition of an organic compound is combustion analysis.[1][2] This technique quantitatively measures the mass percentages of Carbon (C), Hydrogen (H), and Nitrogen (N). Oxygen (O) is typically determined by a similar pyrolysis method.

Causality of Choice: Why Combustion Analysis?

Combustion analysis is the cornerstone of elemental determination for a critical reason: it provides a direct, quantitative measure of the core elements that define the molecule's identity. For regulatory submissions and publication, this analysis is non-negotiable as it validates the empirical formula.[3][4] The widely accepted tolerance for results is within ±0.4% of the theoretical value, a standard that provides a high degree of confidence in the sample's purity.[3]

Experimental Workflow: CHN Analysis

The workflow involves the complete combustion of the sample in a high-oxygen environment, followed by the separation and detection of the resulting gases.[2]

Caption: Workflow for CHN elemental analysis via flash combustion.

Detailed Protocol: CHN Analysis

• Instrument Calibration: Calibrate the CHN analyzer using a certified standard with a known elemental composition (e.g., Acetanilide).

• Sample Preparation: Accurately weigh 1-3 mg of the dried 3-[(4-Aminophenoxy)methyl]benzonitrile sample into a tin capsule.

• Combustion: Introduce the sample into the combustion furnace, where it undergoes "flash combustion" at approximately 1150°C in a pure oxygen stream. This process converts carbon to CO₂, hydrogen to H₂O, and nitrogen to various nitrogen oxides (NOx).

• Reduction: Pass the combustion gases through a reduction tube containing copper to convert NOx to N₂ gas.

• Separation and Detection: The resulting gas mixture (CO₂, H₂O, N₂) is separated using a gas chromatography column. A thermal conductivity detector (TCD) measures the concentration of each gas relative to a helium carrier.

• Data Analysis: The instrument's software calculates the mass percentages of C, H, and N based on the detector signals and the initial sample weight.

Data Interpretation

For a high-purity sample of 3-[(4-Aminophenoxy)methyl]benzonitrile, the expected results should fall within the following ranges:

Element	Theoretical %	Acceptance Range (±0.4%)
Carbon (C)	74.98%	74.58% - 75.38%
Hydrogen (H)	5.39%	4.99% - 5.79%
Nitrogen (N)	12.49%	12.09% - 12.89%

Surface and Chemical State Analysis: X-ray Photoelectron Spectroscopy (XPS)

While combustion analysis provides bulk composition, it does not offer information about the chemical environment of the elements. X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides not only elemental composition but also crucial information about chemical states and bonding.[5]

Causality of Choice: Why XPS?

For a molecule like 3-[(4-Aminophenoxy)methyl]benzonitrile, XPS is invaluable for confirming the presence of distinct functional groups. It can differentiate the nitrogen in the nitrile group (-C≡N) from the nitrogen in the amine group (-NH₂), and distinguish the various types of carbon atoms (aromatic, ether-linked, nitrile). This level of detail is critical for identifying potential surface contamination, oxidation, or side-products from a synthesis.

Experimental Workflow: XPS Analysis

Caption: General workflow for X-ray Photoelectron Spectroscopy.

Detailed Protocol: XPS Analysis

• Sample Preparation: Mount a small amount of the powdered sample onto a sample holder using double-sided conductive tape.

• System Evacuation: Introduce the sample into the XPS instrument's analysis chamber, which is maintained under ultra-high vacuum (UHV) conditions (p < 10⁻⁷ Pa) to prevent gas-phase scattering of electrons.[5]

• Survey Scan: Perform a low-resolution survey scan (0-1200 eV) to identify all elements present on the surface.

• High-Resolution Scans: Acquire high-resolution scans over the C 1s, N 1s, and O 1s regions to determine the chemical states.

• Charge Correction: Since organic powders can be insulating, reference the C 1s peak for adventitious carbon to 284.8 eV to correct for any surface charging.[5]

• Data Analysis: Use appropriate software to perform peak fitting (deconvolution) on the high-resolution spectra to quantify the different chemical species.

Expected Data and Interpretation

For 3-[(4-Aminophenoxy)methyl]benzonitrile, the high-resolution XPS spectra would be deconvoluted to identify the following chemical environments:

Element	Region	Expected Functional Groups	Approximate Binding Energy (eV)
Carbon	C 1s	C-C, C-H (aromatic)	284.5 - 285.0
C-O (ether), C-N (amine)	~286.0
-C≡N (nitrile)	~286.5 - 287.0
Nitrogen	N 1s	-NH₂ (amine)	~399.0 - 400.0
-C≡N (nitrile)	~398.0 - 399.0
Oxygen	O 1s	C-O -C (ether)	~532.5 - 533.5

The ability to resolve and quantify these distinct peaks provides powerful validation of the molecule's functional group integrity.

Trace Elemental Impurities: Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

In a pharmaceutical context, confirming the primary elemental composition is not enough. Regulatory agencies mandate strict control over elemental impurities, such as residual metal catalysts or heavy metals, which can be toxic even at trace levels.[6][7] Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the gold standard for this type of analysis due to its exceptional sensitivity and ability to detect elements at parts-per-trillion (ppt) levels.[6][8]

Causality of Choice: Why ICP-MS?

The synthesis of complex organic molecules often involves metal catalysts (e.g., Palladium, Platinum, Rhodium).[8] ICP-MS is essential to ensure these catalysts are removed to levels compliant with regulatory guidelines like ICH Q3D and USP <232>/<233>.[6][7][8] Its high sensitivity is unmatched for verifying that toxic metals like lead, arsenic, cadmium, and mercury are below their permissible daily exposure limits.

Experimental Workflow: ICP-MS Analysis

Caption: Workflow for trace elemental analysis via ICP-MS.

Detailed Protocol: ICP-MS Analysis

• Sample Preparation (Digestion): Accurately weigh approximately 50-100 mg of 3-[(4-Aminophenoxy)methyl]benzonitrile into a clean microwave digestion vessel.

• Add a mixture of high-purity nitric acid and hydrochloric acid.

• Perform microwave digestion using a programmed temperature ramp to completely dissolve the organic matrix.

• After cooling, dilute the digestate to a final volume (e.g., 50 mL) with 18 MΩ·cm deionized water.

• Instrument Calibration: Prepare a series of multi-element calibration standards and blanks using certified reference materials to generate a calibration curve.

• Sample Analysis: Introduce the prepared sample solution into the ICP-MS system. The liquid is converted into a fine aerosol by a nebulizer.

• Ionization: The aerosol is transported into a high-temperature argon plasma torch, which atomizes and ionizes the elements.[8]

• Mass Analysis: The resulting ions are guided into a mass spectrometer, which separates them based on their mass-to-charge ratio (m/z).[8]

• Detection: A detector counts the ions at each mass, and the software quantifies the concentration of each element by comparing the counts to the calibration curve.

Comparative Analysis: Differentiating Structurally Similar Compounds

Elemental analysis is a powerful tool for distinguishing between compounds with similar structures but different empirical formulas. A slight modification to the molecular structure results in a measurably different elemental fingerprint.

Let's compare our target compound with two other benzonitrile derivatives:

• Alternative A: 3-[(4-Methylphenyl)amino]benzonitrile (C₁₄H₁₂N₂)[9]

• Alternative B: 4-Methylbenzonitrile (p-Tolunitrile) (C₈H₇N)[10]

Compound	Molecular Formula	% Carbon	% Hydrogen	% Nitrogen	% Oxygen
Target: 3-[(4-Aminophenoxy)methyl]benzonitrile	C₁₄H₁₂N₂O	74.98%	5.39%	12.49%	7.13%
Alternative A	C₁₄H₁₂N₂	80.74%	5.81%	13.45%	0.00%
Alternative B	C₈H₇N	82.02%	6.02%	11.96%	0.00%

As the data clearly shows, CHN/O analysis can unequivocally differentiate the target compound from its structural relatives. The presence of oxygen (7.13%) is a unique and definitive marker for 3-[(4-Aminophenoxy)methyl]benzonitrile in this comparison.

Conclusion: An Integrated Strategy for Elemental Verification

The elemental analysis of 3-[(4-Aminophenoxy)methyl]benzonitrile is not a single measurement but a multi-faceted strategy. Each technique provides a unique and complementary piece of the puzzle, building a complete picture of the compound's identity, purity, and safety.

• Combustion Analysis serves as the foundational, quantitative verification of the empirical formula, confirming the bulk composition of C, H, N, and O.

• X-ray Photoelectron Spectroscopy provides invaluable surface and chemical state information, confirming that the elements are present in the correct functional groups (amine, nitrile, ether).

• Inductively Coupled Plasma Mass Spectrometry ensures the final product is free from harmful elemental impurities, meeting the stringent safety requirements of the pharmaceutical industry.

By integrating these methods, researchers and drug development professionals can establish a robust, self-validating system that ensures the quality and integrity of their materials, from initial synthesis to final application.

References

• AELAB. (2025, August 18). ICP-MS in Pharmaceuticals: Its Critical Role in Drug Safety.
• Pacific BioLabs. ICP-MS Detection of Trace Elements and Heavy Metals.
• Drawell. (2025, January 15). How ICP-MS is Applied in Pharmaceutical Quality Control.
• EUROLAB. Trace Metal Bioanalysis by ICP-MS.
• EAG Laboratories. (2022, August 11). Using ICP-MS to Measure Elemental Compositions in Drug Products.
• The Science of Elemental Analysis: Benefits and Applic
• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds.
• Universal Lab. (2024, March 7). Basic principles and tests of organic element analysis.
• National Institutes of Health (NIH).
• ResearchGate.
• PubChemLite. 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O).
• PubChem. 3-[(4-Methylphenyl)amino]benzonitrile | C14H12N2.
• Wikipedia. X-ray photoelectron spectroscopy.
• NIST. Benzonitrile, 4-methyl-.

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• 10. Benzonitrile, 4-methyl- [webbook.nist.gov]

A Comparative Guide to the Definitive Structure Confirmation of 3-[(4-Aminophenoxy)methyl]benzonitrile

In the landscape of pharmaceutical development, the unambiguous structural confirmation of an Active Pharmaceutical Ingredient (API) is not merely a regulatory formality; it is the bedrock of safety, efficacy, and intellectual property. An erroneous or incomplete structural assignment can lead to catastrophic failures in later-stage development, including issues with batch consistency, unexpected toxicity, and patent invalidation. This guide provides a comparative analysis of analytical techniques for the definitive structure confirmation of 3-[(4-Aminophenoxy)methyl]benzonitrile, a molecule featuring key functional groups common in medicinal chemistry.

We will explore why Single-Crystal X-ray Crystallography stands as the unequivocal gold standard for absolute structure elucidation. Furthermore, we will compare its definitive data against the inferential evidence provided by other widely used techniques, such as Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. This guide is intended for researchers, scientists, and drug development professionals who require robust, validated, and defensible structural data in compliance with Good Manufacturing Practices (GMP) for APIs.[1][][3]

The Gold Standard: Single-Crystal X-ray Crystallography

Single-Crystal X-ray Diffraction (SC-XRD) provides direct, three-dimensional spatial information of a molecule at the atomic level.[4] Unlike other spectroscopic methods that offer inferential data about connectivity or functional groups, SC-XRD generates a precise map of electron density, allowing for the unequivocal determination of bond lengths, bond angles, and absolute configuration.[4][5] This level of detail is irreplaceable for understanding molecular conformation and intermolecular packing, which are critical for predicting the solid-state properties of an API, such as solubility and stability.

While a public crystal structure for 3-[(4-Aminophenoxy)methyl]benzonitrile is not available as of this writing, the process yields a definitive atomic coordinate file. For illustrative purposes, a crystal structure of a related benzonitrile derivative, 3-[4-(Dimethylamino)benzylideneamino]benzonitrile, reveals key crystallographic parameters that one could expect to obtain.[6]

Table 1: Example Crystallographic Data Obtained from SC-XRD Data shown is for the related structure 3-[4-(Dimethylamino)benzylideneamino]benzonitrile for illustrative purposes.[6]

Parameter	Value	Significance
Chemical Formula	C₁₆H₁₅N₃	Confirms elemental composition in the crystal.
Crystal System	Monoclinic	Defines the basic geometry of the unit cell.
Space Group	P2₁/c	Describes the symmetry elements within the unit cell.
Unit Cell Dimensions	a = 6.09 Å, b = 29.13 Å, c = 7.38 Å	Precise measurements of the repeating crystal lattice.
Bond Lengths/Angles	e.g., C≡N, C-O-C	Unambiguous measurement of atomic connectivity and geometry.
R-factor	< 0.05 (typical)	A key indicator of the quality of the structural model fit to the experimental data.[7]

Causality in Experimental Choices

The decision to pursue SC-XRD is driven by the need for certainty. In a GMP environment, all aspects of API manufacturing must be controlled and reproducible.[1][] This begins with an absolute understanding of the molecular entity. SC-XRD is the only technique that can definitively distinguish between positional isomers, polymorphs, or unexpected reaction products without reliance on reference standards or interpretation of complex spectral data.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth (The Critical Step): High-purity 3-[(4-Aminophenoxy)methyl]benzonitrile is dissolved in a suitable solvent system (e.g., ethanol, ethyl acetate/heptane). Slow evaporation, vapor diffusion, or controlled cooling is employed to allow for the slow formation of high-quality single crystals (ideally 0.1-0.3 mm in each dimension).[8][9] The key is slow, ordered growth to minimize defects.[8]

• Crystal Mounting: A suitable single crystal, free of cracks or defects, is selected under a microscope.[8] It is mounted on a goniometer head using a cryo-loop and flash-frozen in a stream of liquid nitrogen (100 K) to prevent radiation damage during data collection.[9]

• Data Collection: The mounted crystal is placed in a diffractometer. A monochromatic X-ray beam (e.g., Mo Kα, λ=0.71073 Å or Cu Kα, λ=1.5418 Å) is directed at the crystal.[4][5] The crystal is rotated, and a series of diffraction patterns are collected on a detector.[9]

• Structure Solution and Refinement: The diffraction data are processed to determine the unit cell and space group. The "phase problem" is solved using direct methods or other techniques to generate an initial electron density map.[10] An atomic model is built into the map and refined against the experimental data to minimize the R-factor, resulting in the final, validated 3D structure.[7][11]

Workflow for Single-Crystal X-ray Diffraction

Caption: Workflow for definitive structure elucidation via SC-XRD.

Orthogonal Methods for Structural Verification

While SC-XRD is definitive, other spectroscopic techniques are essential for routine characterization, batch release, and situations where suitable crystals cannot be obtained. These methods provide complementary, albeit inferential, structural evidence.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity of atoms in a molecule.[12] It provides information on the chemical environment of ¹H and ¹³C nuclei, allowing for the assembly of molecular fragments.

Predicted NMR Data for 3-[(4-Aminophenoxy)methyl]benzonitrile

• ¹H NMR: The spectrum would show characteristic signals for the aromatic protons on both rings, with their splitting patterns (doublets, triplets) revealing their substitution patterns. A key singlet would correspond to the methylene (-CH₂) bridge protons, and a broad singlet for the amine (-NH₂) protons.

• ¹³C NMR: The spectrum would show distinct signals for each unique carbon atom. The nitrile carbon (C≡N) is expected in the 115-130 ppm range.[13][14] The aromatic carbons and the methylene bridge carbon would appear in their characteristic regions.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (δ) in ppm

Assignment	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale
-C≡N	-	~118	Characteristic shift for nitrile carbons.[13][14]
-CH₂-	~5.0 (singlet)	~70	Methylene group deshielded by adjacent oxygen and benzonitrile ring.
-NH₂	~3.7 (broad singlet)	-	Amine protons, signal is often broad and exchangeable.
Aromatic CH	6.7 - 7.8 (multiplets)	115 - 160	Complex region for protons and carbons of the two distinct aromatic rings.

Limitations: While 2D NMR techniques (COSY, HMBC) can establish connectivity, they cannot definitively rule out closely related positional isomers without meticulous analysis and potentially reference compounds. The data is inferential, not a direct image of the molecule.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides an extremely accurate mass measurement, allowing for the determination of the molecular formula. Fragmentation patterns give clues about the molecule's structure.

Predicted HRMS Data for 3-[(4-Aminophenoxy)methyl]benzonitrile (C₁₄H₁₂N₂O)

• Molecular Ion (M⁺): An exact mass measurement would confirm the elemental composition.

  • Calculated [M+H]⁺: 225.10224

• Key Fragmentation: The primary fragmentation would likely be the cleavage of the benzylic ether C-O bond, a common pathway for such motifs.[15]

  • Fragment 1: Formation of the 4-aminophenoxy cation ([C₆H₆NO]⁺, m/z 108).

  • Fragment 2: Formation of the 3-cyanobenzyl cation ([C₈H₆N]⁺, m/z 116).

Limitations: Mass spectrometry confirms mass and can suggest structure through fragmentation, but different isomers can sometimes yield very similar fragmentation patterns, leading to ambiguity.[16] It does not provide information on stereochemistry or 3D conformation.

Fourier-Transform Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the presence of specific functional groups based on their characteristic vibrational frequencies.[17]

Table 3: Predicted Key IR Absorptions

Wavenumber (cm⁻¹)	Vibration	Functional Group	Significance
~3450-3300	N-H stretch	Primary Amine (-NH₂)	Confirms the presence of the amino group.
~2230	C≡N stretch	Nitrile (-CN)	A sharp, strong band highly characteristic of a nitrile.[13][14]
~1240	C-O stretch	Aryl Ether	Indicates the presence of the phenoxy linkage.
~1600, ~1500	C=C stretch	Aromatic Ring	Confirms the presence of the benzene rings.

Limitations: IR spectroscopy confirms the presence of functional groups but provides no information on their arrangement or the overall molecular connectivity.[18] It is a tool for confirmation of components, not for de novo structure determination.

Comparative Analysis: The Power of Definitive Data

The following table objectively compares the information provided by each technique in the context of API structure confirmation.

Table 4: Comparison of Analytical Techniques for Structure Confirmation

Capability	SC-X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Information Type	Direct & Absolute	Inferential	Inferential	Inferential
Unambiguous Isomer ID	Yes	Possible with 2D, but complex	Challenging	No
3D Conformation	Yes	Limited (NOE)	No	No
Absolute Stereochemistry	Yes (with anomalous dispersion)	No	No	No
Molecular Formula	Yes (from solved structure)	No	Yes (HRMS)	No
Functional Group ID	Yes (from structure)	Yes	Indirectly	Yes
Sample Requirement	High-quality single crystal	Soluble sample (~5-10 mg)	Small amount (~µg-ng)	Small amount (~1-2 mg)
Throughput	Low	Medium	High	High

Workflow for Orthogonal Spectroscopic Analysis

Caption: A multi-technique approach for proposing a chemical structure.

Conclusion

For the development of a new chemical entity like 3-[(4-Aminophenoxy)methyl]benzonitrile, relying solely on spectroscopic data (NMR, MS, IR) provides a strong but ultimately inferential case for its structure. Each technique on its own leaves critical questions unanswered—questions of isomerism, conformation, and absolute spatial arrangement that are fundamental to an API's behavior.

Single-Crystal X-ray Crystallography transcends these limitations by providing a direct, unambiguous, and high-resolution 3D picture of the molecule. It is the only technique that delivers the level of certainty required to meet the stringent quality standards of modern pharmaceutical development.[1] While orthogonal methods are indispensable for routine analysis and quality control, SC-XRD remains the definitive gold standard for the foundational act of structure confirmation, providing the ultimate, verifiable proof of an API's molecular identity.

References

• BenchChem. (2025). Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of 2-(4-Methylphenoxy)benzonitrile. Benchchem.
• Pharmuni. (n.d.). GMP for APIs | Good Manufacturing Practices & ICH Q7 Compliance. Pharmuni.
• BOC Sciences. (n.d.). GMP for Active Pharmaceutical Ingredients. BOC Sciences.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. The Royal Society of Chemistry.
• Dalton Pharma Services. (n.d.). FDA's Guidelines for GMP Of API. Dalton Pharma Services.
• European Medicines Agency. (2000). ICH Q7 Good manufacturing practice for active pharmaceutical ingredients - Scientific guideline. European Medicines Agency (EMA).
• Government of Canada. (2022). Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104). Canada.ca.
• PMC. (n.d.). 3-[4-(Dimethylamino)benzylideneamino]benzonitrile. PMC.
• ResearchGate. (n.d.). FTIR spectrum of 1,3-bis-4′-(4″-aminophenoxy benzoyl) benzene (XIV). ResearchGate.
• Oreate AI Blog. (2026). Guidelines for Single Crystal X-ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. Oreate AI Blog.
• Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods. Springer Nature Experiments.
• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. University of Zurich.
• RSC Publishing. (2024). Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons. RSC Publishing.
• Modgraph. (n.d.). Proton Chemical Shifts in NMR. Part 151. Proton chemical shifts in nitriles and the electric field and π electron effects of. Modgraph.
• ODU. (n.d.). Powder X-ray Diffraction Protocol/SOP. ODU.
• Purzycki, M. T. (2012). Metalated Nitriles: NMR and Cyclization Analysis. Duquesne Scholarship Collection.
• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. NC State University Libraries.
• PubChemLite. (n.d.). 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O). PubChemLite.
• ResearchGate. (n.d.). Synthesis of 4-aminophenoxy phthalonitrile. ResearchGate.
• DergiPark. (2025). Synthesis of a New Nitrile-Based Diamine, Nuclear magnetic spectral analysis and Density Functional Theory Studies. DergiPark.
• SERC. (2018). Single-crystal X-ray Diffraction. SERC.
• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts.
• BMRB. (n.d.). bmse000284 Benzonitrile at BMRB. BMRB.
• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide.
• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
• Sigma-Aldrich. (n.d.). 3-(4-Aminophenyl)benzonitrile 97 443998-73-0. Sigma-Aldrich.
• Benchchem. (n.d.). Spectroscopic analysis (NMR, FTIR) for Tris(4-aminophenyl)amine characterization. Benchchem.
• PubChemLite. (n.d.). 3-(4-aminophenoxy)benzonitrile (C13H10N2O). PubChemLite.
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• bioRxiv. (2021). Identification of unknown proteins in X-ray crystallography and cryo-EM. bioRxiv.
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• Thermo Fisher Scientific. (n.d.). Mixed vs. Pure: How FTIR can assess enantiomers of amino acid samples. Thermo Fisher Scientific.
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• Cl-UAB. (n.d.). Validation and Quality Assessment of X-ray Protein Structures. Cl-UAB.

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Chromatographic Separation of 3-[(4-Aminophenoxy)methyl]benzonitrile Isomers: A Publish Comparison Guide

Executive Summary

Objective: To provide a definitive, scientifically grounded guide for the separation of 3-[(4-Aminophenoxy)methyl]benzonitrile (Target) from its critical structural and regioisomers.

The Challenge: The synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile involves the nucleophilic substitution of 3-(bromomethyl)benzonitrile with 4-aminophenol. This reaction generates a complex "Isomer Landscape" that standard C18 chromatography often fails to resolve. The two primary separation challenges are:

• Chemo-selectivity (N- vs. O-alkylation): The ambident nucleophile (4-aminophenol) can react at the oxygen (desired ether) or the nitrogen (undesired secondary amine), creating structural isomers with identical mass (

  224.26).

• Regio-selectivity: Impurities in starting materials lead to positional isomers (e.g., 2- or 4-benzonitrile analogues).

The Solution: This guide compares the traditional C18 (Alkyl) approach against the superior Biphenyl/Phenyl-Hexyl (

- Interaction) stationary phases, demonstrating why aromatic selectivity is required for this separation.

Part 1: The Isomer Landscape & Separation Mechanism

To separate these compounds, one must understand their molecular interactions. The target molecule contains two aromatic rings linked by an ether/methylene bridge.

The Isomers[1][2][3]

• Target (T): 3-[(4-Aminophenoxy)methyl]benzonitrile (O-alkylated, meta-substitution).

• Isomer A (Structural): 3-{[(4-Hydroxyphenyl)amino]methyl}benzonitrile (N-alkylated impurity). Different polarity due to free phenolic -OH.

• Isomer B (Regio): 4-[(4-Aminophenoxy)methyl]benzonitrile (Para-isomer). Different molecular shape.

Mechanism of Separation: Hydrophobicity vs. - Selectivity

• C18 Columns: Rely on hydrophobic subtraction. Since Isomer A and Target T have very similar logP values, C18 often results in co-elution or "shouldering."

• Biphenyl / Phenyl-Hexyl Columns: Utilize

  - interactions between the stationary phase and the aromatic rings of the analyte.[1] The electron-withdrawing nitrile group and the electron-donating amino group create distinct electron density maps for each isomer. The Biphenyl phase is highly sensitive to these subtle electronic and steric differences, providing superior resolution ( ).

Pathway Visualization

The following diagram illustrates the origin of the isomers and the logic behind the separation strategy.

Caption: Reaction pathway showing the origin of structural (N-alkyl) and regio-isomers, and the divergence in chromatographic success.

Part 2: Comparative Methodology & Protocols

Performance Comparison Table

The following data represents typical performance metrics for this class of aromatic isomers.

Metric	Method A: Standard C18	Method B: Biphenyl (Recommended)
Stationary Phase	C18 (Octadecylsilane), 3.5 µm	Biphenyl (Diphenyl), 2.6 µm Core-Shell
Separation Mechanism	Hydrophobicity	Hydrophobicity + - Interaction + Steric Selectivity
Resolution (Target vs N-alkyl)	(Co-elution risk)	(Baseline resolved)
Resolution (Target vs Regio)	(Peak merging)	(Distinct peaks)
Peak Symmetry (Tailing Factor)	1.4 (Silanol interaction)	1.1 (Improved shielding)
Run Time	25 Minutes	18 Minutes

Detailed Experimental Protocols

Method A: The "Standard" C18 Approach (Reference Only)

Use this only for rough purity checks where isomer separation is not critical.

• Column: Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[2][1][3][4]

• Gradient: 10-90% B over 20 min.

• Observation: The N-alkylated isomer often elutes on the tail of the target due to similar hydrophobicity.

Method B: The "Optimized" Biphenyl Approach (High Purity)

This is the validated protocol for separating 3-[(4-Aminophenoxy)methyl]benzonitrile from its isomers.

1. Reagents & Preparation:

• Buffer: 10 mM Ammonium Formate adjusted to pH 3.0 with Formic Acid. Rationale: Low pH protonates the amine (

  ), increasing polarity differences between the secondary amine (N-alkyl impurity) and the primary amine (Target).

• Solvent: LC-MS grade Methanol. Rationale: Methanol facilitates

  - interactions better than Acetonitrile, which can suppress the -electron overlap between analyte and stationary phase.

2. Instrument Conditions:

• System: UHPLC or HPLC (capable of 400+ bar).

• Column: Kinetex Biphenyl (Phenomenex) or Raptor Biphenyl (Restek), 100 x 2.1 mm, 2.6 µm.

• Temperature: 35°C. Control is critical; higher temps reduce

  - selectivity.

• Flow Rate: 0.4 mL/min.

• Detection: UV @ 240 nm (CN absorbance) and 290 nm (Aminophenol absorbance).

3. Gradient Table:

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (MeOH)	Event
0.0	90	10	Equilibration
1.0	90	10	Hold
12.0	40	60	Linear Ramp
14.0	5	95	Wash
16.0	5	95	Hold
16.1	90	10	Re-equilibration

Workflow Diagram

This diagram outlines the decision process for selecting the correct method based on sample complexity.

Caption: Decision matrix for selecting the appropriate chromatographic method based on analytical requirements.

Part 3: Expert Insights & Troubleshooting

Why Methanol over Acetonitrile?

In

- chromatography, Acetonitrile (MeCN) can actually interfere with the separation.[1] The -electrons in the nitrile group of MeCN compete with the analyte for the stationary phase's phenyl rings.[1] Methanol (MeOH) does not have -electrons, allowing the Biphenyl phase to interact maximally with the benzonitrile and aminophenoxy rings of your target molecule.

pH Control is Non-Negotiable

The amine group (

for the aniline-like nitrogen) must be controlled.

• pH 3.0: The amine is fully protonated (

  ). This prevents peak tailing caused by interaction with residual silanols on the silica surface.[5] It also drastically changes the retention time of the N-alkylated isomer (which becomes a secondary ammonium ion) compared to the O-alkylated target.

Reference List

• Phenomenex. (2024). Reversed Phase HPLC Method Development: Solvents and Phenyl Selectivity. Retrieved from [Link]

• Sielc Technologies. (2024). Separation of Benzonitrile and related isomers on Mixed-Mode Columns. Retrieved from [Link]

• Chromatography Forum. (2017). Separation of positional isomers using Polar-Embedded Phases. Retrieved from [Link]

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• 5. HPLC Separation of Dequalinium and Benzonitrile on Different Columns | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Proper Disposal of 3-[(4-Aminophenoxy)methyl]benzonitrile: A Comprehensive Guide

This guide provides essential, immediate safety and logistical information for the proper disposal of 3-[(4-Aminophenoxy)methyl]benzonitrile. The procedures outlined below are designed to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. As a Senior Application Scientist, my aim is to provide you with not just a set of instructions, but a framework for understanding the causality behind these critical waste management choices.

Core Principles of Chemical Waste Management

The foundation of proper chemical disposal rests on the principles established by regulatory bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[5] These principles include:

• Waste Characterization: Understanding the potential hazards of the waste.

• Segregation: Keeping different types of chemical waste separate to prevent dangerous reactions.[5]

• Containment: Using appropriate, clearly labeled containers for waste collection.[5]

• Documentation: Maintaining accurate records of waste generation and disposal.[5]

• Licensed Disposal: Utilizing a certified hazardous waste disposal service.[6][7][8][9]

Hazard Assessment of 3-[(4-Aminophenoxy)methyl]benzonitrile

Given the absence of a specific MSDS, a conservative hazard assessment is necessary based on its constituent functional groups.

• Aromatic Amines: This class of compounds can range in toxicity. Some are known or suspected carcinogens. They can be toxic by ingestion, inhalation, and skin absorption.

• Nitriles: Organic nitriles can be toxic.[2] They can release hydrogen cyanide upon hydrolysis, particularly under acidic conditions, or through metabolism in the body.[10][11][12]

Based on this, 3-[(4-Aminophenoxy)methyl]benzonitrile waste should be handled as toxic hazardous waste .

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe disposal of 3-[(4-Aminophenoxy)methyl]benzonitrile from a laboratory setting.

Personnel Protective Equipment (PPE) is mandatory throughout this process. This includes, but is not limited to:

• Safety goggles or a face shield

• Chemical-resistant gloves (nitrile or neoprene)

• A lab coat

• Closed-toe shoes

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step 1: Waste Segregation at the Point of Generation

• Rationale: Preventing accidental and potentially hazardous reactions is paramount. Mixing incompatible chemicals can lead to the generation of toxic gases, fires, or explosions.

• Procedure:

  • Immediately upon generation, segregate waste containing 3-[(4-Aminophenoxy)methyl]benzonitrile from other waste streams.

  • Do not mix this waste with acids, strong oxidizing agents, or reducing agents.[2]

  • Solid waste (e.g., contaminated filter paper, gloves) should be collected separately from liquid waste.

Step 2: Selecting the Appropriate Waste Container

• Rationale: The integrity of the waste container is crucial for preventing leaks and exposure. The container must be compatible with the chemical waste it holds.[5]

• Procedure:

  • Use a designated, leak-proof, and sealable hazardous waste container.

  • For solid waste, a clearly labeled, sealed bag or a wide-mouth container is appropriate.

  • For liquid waste (e.g., solutions containing the compound), use a screw-cap bottle made of a compatible material (e.g., high-density polyethylene, glass).

  • Ensure the container is in good condition, free from cracks or damage.[5]

Step 3: Proper Labeling of Waste Containers

• Rationale: Accurate labeling is a regulatory requirement and essential for the safety of everyone who may handle the container.[5]

• Procedure:

  • Label the container clearly with the words "Hazardous Waste".

  • List all contents, including the full chemical name: "3-[(4-Aminophenoxy)methyl]benzonitrile". If it is in a solution, list the solvent(s) as well.

  • Indicate the approximate concentration or quantity of the waste.

  • Include the date of accumulation.

  • Note the primary hazards: "Toxic".

Step 4: Temporary Storage in the Laboratory

• Rationale: Safe temporary storage minimizes the risk of spills and exposure in the laboratory.

• Procedure:

  • Keep the waste container sealed when not in use.[13]

  • Store the container in a designated, well-ventilated, and secure area, away from general laboratory traffic.[6]

  • Ensure secondary containment (e.g., a larger, chemical-resistant bin) is used to capture any potential leaks.

Step 5: Arranging for Professional Disposal

• Rationale: Hazardous chemical waste must be disposed of by a licensed and certified hazardous waste management company to ensure compliance with all local, state, and federal regulations.[5]

• Procedure:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

  • Do not pour this chemical waste down the drain or dispose of it in the regular trash.[5][14]

  • Follow all instructions provided by your EHS office for the final transfer of the waste.

Spill and Emergency Procedures

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control and Contain: If it is safe to do so, prevent the spill from spreading by using appropriate absorbent materials (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Personal Protection: Do not attempt to clean up a spill without the proper PPE.

• Cleanup:

  • For small spills of solid material, carefully sweep or scoop the material into a designated hazardous waste container.[6] Avoid generating dust.[3][13]

  • For small liquid spills, use an absorbent material to soak up the spill. Place the used absorbent in a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

For large spills, evacuate the area and contact your institution's emergency response team immediately.

Chemical and Physical Properties Relevant to Disposal

Property	Value/Information	Significance for Disposal
Molecular Formula	C₁₄H₁₂N₂O[15]	Basic information for waste manifest.
Appearance	Likely a solid at room temperature.	Affects spill cleanup procedures.
Reactivity	Avoid strong acids and oxidizing agents.[2]	Critical for waste segregation to prevent hazardous reactions.
Toxicity	Assumed to be toxic based on analogous compounds.[1][2]	Dictates handling as hazardous waste and the need for stringent PPE.

Disposal Decision Workflow

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